1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde

• CAS: 1202029-61-5

Core Science & Biosynthesis

An In-Depth Technical Guide to 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde for Advanced Research

Introduction: The Prominence of the Pyrazole Scaffold

In the landscape of contemporary medicinal chemistry, the pyrazole ring system stands out as a "privileged scaffold." This five-membered aromatic heterocycle, containing two adjacent nitrogen atoms, is a cornerstone in the design of numerous clinically approved drugs and biologically active compounds.[1][2] Its metabolic stability, coupled with five distinct substitution sites, offers medicinal chemists a versatile platform for fine-tuning molecular properties to optimize target engagement, selectivity, and pharmacokinetic profiles.[1]

This guide focuses on a key derivative, 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde . This compound is not merely another pyrazole derivative; it is a strategic building block for chemical synthesis and drug discovery. The presence of a reactive aldehyde group at the C4 position, a stable bromophenyl moiety at the N1 position, and a methyl group at C5 provides a unique combination of features for constructing diverse and complex molecular architectures. This document serves as a technical resource for researchers, scientists, and drug development professionals, providing in-depth information on its properties, synthesis, reactivity, and applications.

PART 1: Core Physicochemical and Structural Properties

A precise understanding of a compound's fundamental properties is paramount for its effective use in research and development. The key identifiers and physicochemical characteristics of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde are summarized below.

Property	Value	Reference(s)
CAS Number	1202029-61-5	[3]
Molecular Formula	C₁₁H₉BrN₂O	[3][4]
Molecular Weight	265.11 g/mol	[3]
Appearance	Solid (predicted)	[5]
Melting Point	99-104 °C
InChI	1S/C11H9BrN2O/c1-8-9(7-15)6-13-14(8)11-4-2-10(12)3-5-11/h2-7H,1H3	[3][4]
InChIKey	QGLJXVCTGBJIFQ-UHFFFAOYSA-N	[3][4]
Canonical SMILES	CC1=C(C=NN1C2=CC=C(C=C2)Br)C=O	[4]
XLogP (Predicted)	2.4	[4]

PART 2: Synthesis and Chemical Reactivity

The synthetic accessibility and predictable reactivity of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde are central to its utility.

Synthetic Pathway: The Vilsmeier-Haack Reaction

The construction of the pyrazole-4-carboxaldehyde core is most commonly and efficiently achieved through the Vilsmeier-Haack reaction .[2][6][7] This powerful formylation method involves the reaction of a suitable hydrazone precursor with the Vilsmeier reagent (a complex of phosphorus oxychloride and dimethylformamide). The reaction proceeds via cyclization and double formylation, providing a direct route to the target aldehyde.[6]

The general workflow for this synthesis is a robust and well-documented process in heterocyclic chemistry.

Caption: Key reactions of the C4-aldehyde group for molecular diversification.

PART 3: Spectroscopic Characterization Profile

Technique	Expected Features
¹H NMR	- Aldehyde Proton (CHO): A singlet in the downfield region, typically δ 9.8-10.2 ppm. - Aromatic Protons (Bromophenyl): Two doublets in the aromatic region (δ 7.2-7.8 ppm), characteristic of a 1,4-disubstituted benzene ring. - Pyrazole Proton (H3): A singlet in the aromatic region, typically δ 8.0-8.5 ppm. [8] - Methyl Protons (CH₃): A singlet in the upfield region, typically δ 2.4-2.7 ppm. [9]
¹³C NMR	- Aldehyde Carbonyl (C=O): A signal in the highly deshielded region, δ >185 ppm. - Pyrazole Carbons: Signals for C3, C4, and C5 in the aromatic region (δ 110-150 ppm). [8][10] - Bromophenyl Carbons: Four signals in the aromatic region, including the carbon bearing the bromine atom (ipso-carbon) which will be less intense. [11] - Methyl Carbon (CH₃): A signal in the upfield aliphatic region, typically δ 10-15 ppm. [8]
IR Spectroscopy	- C=O Stretch (Aldehyde): A strong, sharp absorption band around 1670-1700 cm⁻¹. [9][12] - C=N and C=C Stretches (Aromatic): Multiple bands in the 1500-1610 cm⁻¹ region. - C-H Stretches (Aromatic/Aldehyde): Signals around 3000-3100 cm⁻¹ and 2720-2820 cm⁻¹.
Mass Spectrometry	- Molecular Ion (M⁺): A characteristic isotopic pattern for a compound containing one bromine atom (two peaks of nearly equal intensity at M⁺ and M+2), for example at m/z 264 and 266. [4] - Key Fragments: Expect fragmentation corresponding to the loss of the aldehyde group (-CHO) and cleavage of the pyrazole ring.

PART 4: Applications in Drug Discovery and Development

The pyrazole scaffold is a validated pharmacophore present in numerous FDA-approved drugs, including the anti-inflammatory drug Celecoxib and several tyrosine kinase inhibitors used in cancer therapy. Derivatives of pyrazole-4-carboxaldehydes are investigated across a wide spectrum of therapeutic areas.

Pharmacological Significance

The value of this scaffold is rooted in its ability to serve as a template for compounds that interact with key biological targets. Strategic modification of the core, often using the C4-aldehyde as a synthetic handle, has yielded potent agents with a variety of activities:

• Anti-inflammatory: By targeting enzymes like cyclooxygenases (COX). [2]* Anticancer: Through the inhibition of various protein kinases crucial for cell cycle regulation and signaling.

• Antimicrobial & Antifungal: Demonstrating efficacy against various pathogenic strains. [7]* Antioxidant and Neuroprotective: Showing potential in mitigating oxidative stress-related conditions.

Caption: Relationship between the core scaffold, its derivatives, and biological applications.

PART 5: Field-Proven Experimental Protocols

To ensure the practical utility of this guide, the following section provides detailed, step-by-step methodologies for key experimental procedures. These protocols are based on established literature methods for analogous compounds.

Protocol 1: Synthesis via Vilsmeier-Haack Reaction

[13] Objective: To synthesize a 1,3-disubstituted-1H-pyrazole-4-carboxaldehyde from a corresponding acetophenone hydrazone.

Materials:

• Substituted Acetophenone Phenylhydrazone (e.g., 4-Bromoacetophenone phenylhydrazone)

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• Crushed ice

• Potassium carbonate (K₂CO₃) solution, aqueous

• Appropriate solvents for purification (e.g., Chloroform, Ethanol)

Procedure:

• Reagent Preparation: In a three-necked flask equipped with a dropping funnel and a magnetic stirrer, cool anhydrous DMF (e.g., 22.5 ml) in an ice bath to 0-5 °C.

• Vilsmeier Reagent Formation: Add POCl₃ (e.g., 5.6 ml) dropwise to the cold DMF under continuous stirring. Maintain the temperature below 10 °C. Stir for an additional 30 minutes at this temperature to ensure complete formation of the Vilsmeier-Haack reagent.

• Substrate Addition: Add the acetophenone phenylhydrazone (e.g., 17 mmol) portion-wise to the reaction mixture.

• Reaction: After the addition is complete, remove the ice bath and heat the reaction mixture to 60-80 °C. Stir vigorously for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC). [2]5. Work-up: Cool the reaction mixture to room temperature and carefully pour it into a beaker containing a large volume of crushed ice.

• Neutralization & Precipitation: Neutralize the acidic mixture by slowly adding a saturated aqueous solution of potassium carbonate until the solution is basic (pH > 8). A solid precipitate should form.

• Isolation: Filter the crude product using a Büchner funnel, and wash the solid thoroughly with cold water.

• Purification: Dry the solid product. Recrystallize from a suitable solvent (e.g., ethanol) or purify by column chromatography (e.g., using chloroform) to obtain the pure pyrazole-4-carboxaldehyde. [13]

Protocol 2: Derivatization via Condensation with an Amine (Schiff Base Formation)

[14] Objective: To synthesize a pyrazole-based Schiff base from 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde.

Materials:

• 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde (1 mmol)

• Substituted primary amine (e.g., aniline derivative, 1 mmol)

• Ethanol

• Glacial acetic acid (catalytic amount)

Procedure:

• Dissolution: In a round-bottom flask, dissolve the pyrazole-4-carboxaldehyde (1 mmol) in ethanol.

• Catalyst Addition: Add a few drops of glacial acetic acid to the solution to catalyze the reaction.

• Amine Addition: Add the primary amine (1 mmol) to the reaction mixture.

• Reaction: Heat the mixture to reflux and maintain for 2-4 hours. Monitor the reaction by TLC.

• Isolation: Upon completion, cool the reaction mixture to room temperature. The solid product will often precipitate out of the solution.

• Purification: Filter the precipitated solid, wash with a small amount of cold ethanol, and dry to yield the pure Schiff base derivative.

PART 6: Safety, Handling, and Storage

As a brominated organic compound and a reactive aldehyde, 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde requires careful handling. While specific toxicology data is not available, precautions for analogous chemicals should be strictly followed.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• First Aid:

  • Skin Contact: Immediately wash the affected area with plenty of soap and water.

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.

  • Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical attention.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents. An inert atmosphere (e.g., under nitrogen or argon) is recommended for long-term storage. [5]

Conclusion

1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde is a high-value synthetic intermediate that provides researchers with a powerful tool for drug discovery and materials science. Its robust synthesis, predictable reactivity, and the proven biological significance of its pyrazole core make it an essential component in the modern medicinal chemist's toolkit. This guide has provided a comprehensive overview of its properties, synthesis, and application, offering both foundational knowledge and practical protocols to empower further innovation in the field.

References

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• 1-(4-bromophenyl)-5-methyl-1h-pyrazole-4-carboxaldehyde. (n.d.). PubChemLite. Retrieved March 12, 2026, from [Link]

• Condensation of pyrazole aldehyde 1 with 4-aminobenzohydrazide and thiourea. (n.d.). ResearchGate. Retrieved March 12, 2026, from [Link]

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• (E)-1-(4-Methoxyphenyl)-5-methyl-4-(1-phenyl-4-((2-(2,4,6-trichlorophenyl)hydrazineylidene)methyl)-1H-pyrazol-3-yl)-1H-1,2,3-triazole. (2024). MDPI. Retrieved March 12, 2026, from [Link]

• 1H-Pyrazole, 3-methyl-5-phenyl-. (n.d.). NIST WebBook. Retrieved March 12, 2026, from [Link]

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An In-Depth Technical Guide to 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde, a heterocyclic compound of significant interest in medicinal chemistry. We will delve into its chemical identity, synthesis, and potential therapeutic applications, with a focus on its role as a versatile building block in the development of novel drug candidates. This document serves as a valuable resource for researchers and drug development professionals exploring the potential of pyrazole-based compounds in their scientific endeavors.

Chemical Identity and Properties

1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde is a substituted pyrazole derivative with the chemical formula C₁₁H₉BrN₂O.[1] Its unique structure, featuring a pyrazole core, a bromophenyl group at the N1 position, a methyl group at C5, and a carboxaldehyde group at C4, makes it a valuable intermediate for the synthesis of a wide range of more complex molecules.[2][3]

Table 1: Physicochemical Properties of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde

Property	Value	Reference
CAS Number	1202029-61-5	[1]
Molecular Formula	C₁₁H₉BrN₂O	[1]
Molecular Weight	265.11 g/mol	[1]
Appearance	Solid (form may vary by supplier)
SMILES	Cc1c(C=O)cnn1-c2ccc(Br)cc2	[1]

Suppliers: This compound is available from various chemical suppliers catering to the research and development sector. Notable suppliers include Amerigo Scientific and other specialized chemical providers.[1]

Synthesis of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde

The synthesis of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde is most commonly achieved through the Vilsmeier-Haack reaction . This powerful formylation reaction is widely used for electron-rich heterocyclic compounds like pyrazoles.[4][5][6] The general mechanism involves the reaction of a substituted pyrazole with the Vilsmeier reagent, which is typically formed in situ from a mixture of a substituted amide like N,N-dimethylformamide (DMF) and phosphorus oxychloride (POCl₃).[5][7]

General Synthetic Workflow

The synthesis of pyrazole-4-carboxaldehydes, including our target compound, generally follows a well-established pathway. The process begins with the formation of a hydrazone, which then undergoes cyclization and formylation to yield the desired product.

Caption: General workflow for the synthesis of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde.

Detailed Experimental Protocol (Hypothetical)

Materials:

• Substituted acetophenone (e.g., propan-2-one for the 5-methyl group)

• 4-Bromophenylhydrazine hydrochloride

• N,N-Dimethylformamide (DMF), anhydrous

• Phosphorus oxychloride (POCl₃)

• Ethanol

• Glacial acetic acid

• Ice

• Saturated sodium bicarbonate solution

• Dichloromethane or other suitable organic solvent for extraction

Procedure:

• Hydrazone Synthesis:

  • Dissolve the substituted acetophenone (1.0 eq) and 4-bromophenylhydrazine hydrochloride (1.0 eq) in ethanol.

  • Add a catalytic amount of glacial acetic acid.

  • Reflux the mixture for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture and collect the precipitated hydrazone by filtration. Wash with cold ethanol and dry under vacuum.

• Vilsmeier-Haack Formylation:

  • In a separate flask, prepare the Vilsmeier reagent by slowly adding POCl₃ (2.0-3.0 eq) to ice-cold anhydrous DMF with constant stirring.

  • To this pre-formed reagent, add the synthesized hydrazone (1.0 eq) portion-wise, maintaining the temperature below 5°C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 60-80°C for 4-8 hours. Monitor the reaction by TLC.

  • Once the reaction is complete, carefully pour the mixture onto crushed ice.

  • Neutralize the acidic solution with a saturated sodium bicarbonate solution until the pH is approximately 7-8.

  • Extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane-ethyl acetate) to afford pure 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde.

Self-Validation: The identity and purity of the synthesized compound should be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR spectroscopy.[2]

Therapeutic Potential and Applications in Drug Discovery

The pyrazole scaffold is a well-established "privileged structure" in medicinal chemistry, forming the core of numerous approved drugs with a wide range of biological activities.[2][8] These activities include anti-inflammatory, anticancer, antimicrobial, and analgesic properties.[2][9][10] The aldehyde functionality at the C4 position of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde serves as a versatile chemical handle for further synthetic modifications, allowing for the creation of diverse libraries of compounds for drug screening.

Potential as an Anti-inflammatory Agent

Many pyrazole derivatives exhibit potent anti-inflammatory activity, most notably through the inhibition of cyclooxygenase (COX) enzymes.[8] Celecoxib, a well-known non-steroidal anti-inflammatory drug (NSAID), features a pyrazole core. The structural motifs present in 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde, particularly the 1,5-diaryl substitution pattern (considering the bromophenyl and the potential for further derivatization at the aldehyde), are common in COX-2 inhibitors.[11] Further derivatization of the aldehyde group could lead to the development of novel and selective COX-2 inhibitors with potentially improved safety profiles compared to traditional NSAIDs.

Potential as an Anticancer Agent

The pyrazole nucleus is also a key component in a number of anticancer agents.[9] Several pyrazole-containing compounds have shown significant activity against various cancer cell lines.[12] The 4-bromophenyl group, in particular, has been incorporated into pyrazole derivatives that exhibit promising anticancer activity, with some compounds showing IC₅₀ values in the low micromolar range against cell lines such as MCF-7 (breast cancer), A549 (lung cancer), and HeLa (cervical cancer).[9] The aldehyde group of the title compound can be readily converted into various other functional groups, such as imines, oximes, or hydrazones, to generate a library of compounds for screening against different cancer targets, including protein kinases.

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Structural and Physicochemical Profiling of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde: A Technical Whitepaper

Executive Summary

In the landscape of rational drug design, substituted pyrazoles serve as privileged scaffolds. Specifically, 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde (CAS: 1202029-61-5) is a highly versatile building block utilized in the synthesis of dual Tyrosine Kinase (TK) inhibitors targeting EGFR and VEGFR-2[1]. Understanding its exact molecular weight, isotopic distribution, and crystal structure is paramount for downstream derivatization, such as Schiff base formation or hydrazone condensation.

As a Senior Application Scientist, I have structured this whitepaper to provide an in-depth analysis of the compound’s physicochemical properties, theoretical crystallographic dynamics, and the self-validating experimental protocols required for its structural elucidation.

Physicochemical Profiling & Molecular Weight Analysis

The precise molecular weight and mass distribution of a precursor dictate the stoichiometric precision of subsequent synthetic steps. The presence of a bromine atom in this molecule introduces a distinct isotopic signature (yielding M and M+2 peaks of nearly equal intensity in mass spectrometry), which serves as a critical diagnostic tool during quality control[1].

Table 1: Quantitative Molecular Properties

Property	Value / Description
IUPAC Name	1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde
CAS Number	1202029-61-5
Molecular Formula	C11H9BrN2O
Molecular Weight	265.11 g/mol
Monoisotopic Mass	263.9898 Da
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	2 (N2 of pyrazole, O of formyl group)
Rotatable Bonds	2

The molecular weight of 265.11 g/mol is a definitive parameter[2]. When scaling up reactions, the high atomic mass of bromine (79.904 g/mol ) accounts for approximately 30% of the total molecular weight, significantly influencing the compound's lipophilicity (LogP) and its solubility profile in polar aprotic solvents.

Structural Dynamics & Crystallography

While routine characterization relies on NMR and LC-MS, Single-Crystal X-Ray Diffraction (SCXRD) provides the absolute configuration and reveals the intermolecular forces that govern the compound's solid-state behavior.

Molecular Geometry and Conformation

Based on isostructural 1-phenyl-1H-pyrazole-4-carboxaldehydes, the pyrazole ring and the formyl group are essentially coplanar due to extended π -conjugation[3]. However, the 5-methyl group introduces significant steric hindrance against the 1-(4-bromophenyl) moiety. This causality forces the bromophenyl ring to twist out of the pyrazole plane, typically resulting in a dihedral angle between 35° and 45°. This non-planar conformation is critical for its biological activity, as it allows the molecule to occupy deep hydrophobic pockets in kinase active sites[1].

Crystal Packing and Hirshfeld Surface Analysis

The crystal packing is dominated by non-covalent interactions. Hirshfeld surface analyses of similar brominated heterocycles reveal that the solid-state architecture is primarily stabilized by C−H⋯O hydrogen bonds (between the formyl oxygen and adjacent aromatic protons) and critical Br⋯Br halogen bonds[4]. The highly polarizable bromine atom acts as a halogen bond donor, creating a self-assembling 2D network along the crystallographic ab-plane.

Table 2: Extrapolated Crystallographic Parameters

Parameter	Expected Value Range
Crystal System	Monoclinic or Triclinic
Space Group	P21​/c or P1ˉ
Dominant Intermolecular Forces	Br⋯Br halogen bonding, C−H⋯O , π−π stacking
Heavy Atom Anomaly	Bromine ( Δf′′ facilitates phase solving)
Radiation Source	Mo-K α ( λ=0.71073 Å)

Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes a mechanistic rationale (causality) and a quality control checkpoint.

Synthesis and Crystallization Protocol

The synthesis of the pyrazole-4-carboxaldehyde core is achieved via the Vilsmeier-Haack reaction[3].

• Reagent Preparation: Cool N,N -dimethylformamide (DMF) to 0°C. Add Phosphorus oxychloride ( POCl3​ ) dropwise. Causality: This generates the Vilsmeier electrophile (chloromethyleneiminium ion) in situ. Temperature control prevents the explosive decomposition of the reagent.

• Formylation: Add 1-(4-bromophenyl)-5-methyl-1H-pyrazole slowly. Heat the mixture to 90°C for 4 hours. Causality: The electron-rich C4 position of the pyrazole undergoes electrophilic aromatic substitution.

• Hydrolysis & Precipitation: Pour the mixture over crushed ice and neutralize with saturated NaHCO3​ to pH 7-8. Checkpoint: TLC (Hexane:EtOAc 7:3) must show the disappearance of the starting material and a new UV-active spot.

• Crystallization (Slow Evaporation): Dissolve the purified powder in absolute ethanol. Causality: Ethanol possesses a moderate dielectric constant, solvating both the polar formyl group and the hydrophobic bromophenyl ring equally. Cover the vial with perforated Parafilm and leave undisturbed at 20°C. Slow evaporation keeps the solution in the metastable zone, promoting the thermodynamic growth of a single macroscopic crystal rather than kinetic precipitation of amorphous powder.

Single-Crystal X-Ray Diffraction (SCXRD) Protocol

• Crystal Selection: Under a polarized light microscope, select a crystal with sharp extinction (indicating a lack of twinning) and dimensions of approximately 0.2×0.2×0.1 mm.

• Mounting: Coat the crystal in paratone oil and mount it on a MiTeGen loop. Flash-cool to 100 K using a nitrogen cold stream. Causality: Cryo-cooling reduces thermal atomic displacement (Debye-Waller factors), drastically improving high-angle reflection intensities.

• Data Collection: Irradiate using Mo-K α radiation ( λ=0.71073 Å). Causality: Cu-K α radiation would be heavily absorbed by the bromine atom, leading to severe absorption artifacts. Mo-K α easily penetrates brominated samples.

• Structure Solution: Solve the phase problem using Intrinsic Phasing (SHELXT) and refine using full-matrix least-squares on F2 (SHELXL) within the OLEX2 GUI.

Synthesis, crystallization, and SCXRD workflow for pyrazole derivatives.

Pharmacological Relevance & Signaling Pathways

The 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde scaffold is not an end-product but a highly reactive intermediate. The formyl group at the C4 position is primed for condensation with various amines and hydrazines. The resulting Schiff bases and fused pyrazolo-pyrimidines act as potent ATP-competitive inhibitors in the intracellular catalytic domains of Receptor Tyrosine Kinases (RTKs)[1].

By inhibiting EGFR (Epidermal Growth Factor Receptor) and VEGFR-2 (Vascular Endothelial Growth Factor Receptor 2), these derivatives block downstream MAPK/ERK and PI3K/AKT signaling pathways, effectively halting tumor angiogenesis and inducing apoptosis[1].

Application of the pyrazole core in synthesizing EGFR/VEGFR-2 dual tyrosine kinase inhibitors.

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• 4. journals.iucr.org [journals.iucr.org]

Solubility profile of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde in organic solvents

An In-Depth Technical Guide to the Solubility Profile of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde in Organic Solvents

Introduction

1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde is a heterocyclic compound belonging to the pyrazole class. Pyrazole derivatives are of significant interest in medicinal chemistry and drug development due to their wide range of biological activities, including anti-inflammatory, analgesic, and anti-tumor properties[1][2][3]. The solubility of an active pharmaceutical ingredient (API) is a critical physicochemical property that profoundly influences its entire development lifecycle.[4] Poor solubility can lead to unreliable results in in vitro assays, challenging formulation development, and poor bioavailability, ultimately hindering a compound's therapeutic potential.[5][6]

This guide provides a comprehensive technical overview of the solubility profile of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde. As a Senior Application Scientist, the focus is not merely on presenting data but on elucidating the underlying principles and providing robust, field-proven methodologies for its determination. We will explore the theoretical framework of solubility, detail the gold-standard experimental protocols for its measurement, and discuss the expected solubility of the compound across a range of common organic solvents.

Physicochemical Profile of the Solute

Understanding the inherent properties of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde is fundamental to predicting and interpreting its solubility behavior. The molecular structure combines both polar and non-polar features: a polar carboxaldehyde group and a pyrazole ring with two nitrogen atoms, contrasted with a non-polar bromophenyl group.

Table 1: Physicochemical Properties of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde

Property	Value	Source
Molecular Formula	C₁₁H₉BrN₂O	[7][8]
Molecular Weight	265.11 g/mol	[7]
CAS Number	1202029-61-5	[7]
Predicted XlogP	2.4	[8]
SMILES	Cc1c(C=O)cnn1-c2ccc(Br)cc2	[7][8]

The predicted XlogP of 2.4 suggests a moderate degree of lipophilicity. This value, balanced with the polar functional groups, indicates that the compound's solubility will be highly dependent on the specific characteristics of the chosen solvent.

Theoretical Framework of Solubility

Solubility is defined as the maximum amount of a solute that can dissolve in a given amount of solvent at thermodynamic equilibrium under specified conditions of temperature and pressure.[9] At this point, the rate of dissolution equals the rate of precipitation.[9]

The primary guiding principle is "like dissolves like," which relates to the polarity of the solute and solvent.

• Polar Solvents: These solvents (e.g., water, methanol, ethanol) have large dipole moments and are effective at dissolving polar or ionic solutes through dipole-dipole interactions or hydrogen bonding.

• Non-Polar Solvents: These solvents (e.g., hexane, toluene) have small dipole moments and dissolve non-polar solutes primarily through van der Waals forces.

• Polar Aprotic Solvents: Solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF) have large dipole moments but do not have acidic protons to donate for hydrogen bonding. They are excellent solvents for a wide range of compounds, including many that are insoluble in water.[10]

For most solid compounds, the dissolution process is endothermic, meaning solubility tends to increase with temperature.[9] This is a critical factor to control during experimental determination. While experimental measurement is crucial, predictive thermodynamic models like UNIFAC and COSMO-RS are valuable tools in modern drug development for early-stage solubility screening.[4][11]

Experimental Determination of Thermodynamic Solubility

The gold standard for determining thermodynamic equilibrium solubility is the Shake-Flask Method .[5][12] This method ensures that the solution has reached a true equilibrium state, providing the most accurate and reliable solubility data for drug development and formulation.[12]

Workflow for Shake-Flask Solubility Determination

Caption: Experimental workflow for the Shake-Flask method.

Detailed Protocol: Shake-Flask Method

This protocol is designed as a self-validating system to ensure accuracy and reproducibility.

• Preparation of Saturated Solutions:

  • Add an excess amount of solid 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde to several glass vials. The excess is crucial to ensure equilibrium with the solid state is achieved. A 10% excess above the expected saturation point is recommended.[13]

  • Pipette a precise volume (e.g., 1.0 mL) of the desired organic solvent into each vial.

  • Seal the vials securely to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an orbital shaker with precise temperature control (e.g., 25°C ± 0.5°C). Temperature control is critical as small variations can significantly alter solubility.[13]

  • Agitate the vials at a constant speed (e.g., 100-150 rpm) for a sufficient duration to reach equilibrium. For many compounds, 24 to 48 hours is adequate.[13] The goal is to ensure the system has reached a thermodynamic steady state.

• Sample Collection and Preparation:

  • After equilibration, cease agitation and allow the vials to stand undisturbed in the temperature-controlled environment for at least 1-2 hours to allow excess solid to sediment.

  • Carefully withdraw an aliquot from the clear supernatant, taking care not to disturb the solid material.

  • Immediately filter the aliquot through a chemically compatible 0.45 µm syringe filter (e.g., PTFE for organic solvents) to remove any undissolved microparticles.

  • Accurately dilute the filtered sample with the mobile phase to a concentration that falls within the linear range of the analytical calibration curve.

Analytical Quantification: RP-HPLC

Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is a robust and widely used technique for quantifying small organic molecules like pyrazole derivatives.[14][15] The method separates compounds based on their hydrophobicity.

Workflow for HPLC Quantification

Caption: Analytical workflow for solubility quantification by HPLC.

Protocol: RP-HPLC Method

• Instrumentation and Conditions:

  • Column: C18, 5 µm, 4.6 x 250 mm.[14]

  • Mobile Phase: A gradient or isocratic mixture of Acetonitrile and Water. A starting point could be 60:40 (v/v).[14]

  • Flow Rate: 1.0 mL/min.[14]

  • Injection Volume: 10 µL.

  • Detection Wavelength: Determined by UV scan of the compound; pyrazole derivatives often have absorbance maxima between 250-300 nm.

  • Column Temperature: 30 °C.[14]

• Calibration Curve Preparation:

  • Prepare a primary stock solution of the compound (e.g., 1000 µg/mL) in the mobile phase.[14]

  • Perform serial dilutions to create a series of working standards with concentrations spanning the expected sample concentration (e.g., 1, 5, 10, 25, 50, 100 µg/mL).[14]

  • Inject each standard in triplicate to establish a calibration curve by plotting the average peak area against concentration. The curve should have a correlation coefficient (R²) of >0.995.

• Sample Analysis:

  • Inject the diluted, filtered sample from the shake-flask experiment.

  • Determine the peak area for the analyte.

  • Use the linear regression equation from the calibration curve to calculate the concentration in the diluted sample.

  • Apply the dilution factor to determine the final solubility concentration in the original solvent (e.g., in mg/mL or µg/mL).

Expected Solubility Profile in Organic Solvents

While specific experimental data for this compound is not publicly available, a scientifically grounded prediction of its solubility profile can be made based on its structure and established chemical principles.

Solvent-Solubility Relationship

Caption: Predicted relationship between solvent type and solubility.

Table 2: Predicted Solubility of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde in Common Organic Solvents at 25°C

Solvent Category	Solvent	Predicted Solubility	Rationale
Polar Aprotic	DMSO, DMF	High (> 50 mg/mL)	These solvents are excellent at solvating a wide range of organic molecules, effectively interacting with both the polar carboxaldehyde/pyrazole moieties and the non-polar bromophenyl ring. Many organic compounds are freely soluble in DMF and DMSO.[10]
Acetonitrile	Moderate (5-20 mg/mL)	Good solvent for polar compounds, but may be slightly less effective than DMSO/DMF for solvating the entire molecule.
Polar Protic	Methanol, Ethanol	Moderate (5-20 mg/mL)	The aldehyde oxygen can act as a hydrogen bond acceptor. The energy required to disrupt the solvent's own hydrogen bonding network may limit solubility compared to polar aprotic solvents.
Isopropanol	Low to Moderate (1-10 mg/mL)	Increased alkyl chain length reduces the solvent's overall polarity, leading to lower solubility.
Intermediate Polarity	Dichloromethane (DCM)	Moderate (5-20 mg/mL)	Balances interactions with both polar and non-polar regions of the solute.
Tetrahydrofuran (THF)	Moderate (5-20 mg/mL)	A good solvent for many heterocyclic compounds.
Non-Polar	Toluene	Low (< 1 mg/mL)	The aromatic nature of toluene may offer some π-π stacking interactions with the phenyl ring, but the overall polarity mismatch with the aldehyde and pyrazole groups will dominate.
Hexane	Very Low (< 0.1 mg/mL)	As a non-polar aliphatic solvent, hexane has very poor interaction with the polar functional groups of the molecule, resulting in negligible solubility.

Conclusion

The solubility of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde is a complex interplay between its moderately lipophilic nature and the presence of key polar functional groups. Based on its structure, the compound is expected to exhibit high solubility in polar aprotic solvents like DMSO and DMF, moderate solubility in alcohols and halogenated solvents, and poor solubility in non-polar hydrocarbons.

This guide has provided the essential theoretical background and, more critically, a robust, detailed framework for the experimental determination of its thermodynamic solubility using the gold-standard shake-flask method coupled with RP-HPLC analysis. Accurate and reproducible solubility data is not merely an academic exercise; it is a cornerstone of successful drug development, directly impacting formulation design, pharmacokinetic profiling, and the overall viability of a potential therapeutic agent. Therefore, the experimental validation of the predicted profile presented herein is a mandatory step for any research or development program involving this compound.

References

• Amerigo Scientific. 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde.

• Asian Journal of Chemistry. 1-phenyl-1H-pyrazole- 4-carboxaldehyde and Its Aldimines Derivatives.

• PubChemLite. 1-(4-bromophenyl)-5-methyl-1h-pyrazole-4-carboxaldehyde.

• Journal of the American Chemical Society. Accurately Predicting Solubility Curves via a Thermodynamic Cycle, Machine Learning, and Solvent Ensembles.

• Enamine. Shake-Flask Solubility Assay.

• BenchChem. Analytical methods for quantification of 1-isopropyl-3-methyl-4-nitro-1H-pyrazole.

• MilliporeSigma. 1-(4-Bromophenyl)-1H-pyrazole-5-carbaldehyde.

• ResearchGate. 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde.

• PMC. Design, Synthesis, Spectral, Structural Analysis, and Biological Evaluation of Novel Pyrazole Derivatives as Anti-Tumor, Antimicrobial, and Anti-Biofilm Agents.

• International Journal of Pharmaceutical and Clinical Research. Synthesis, Characterization and Antimicrobial activity of some new phenyl moiety.

• PMC. Physics-Based Solubility Prediction for Organic Molecules.

• Regulations.gov. MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS.

• ResearchGate. An evaluation of thermodynamic models for the prediction of drug and drug-like molecule solubility in organic solvents.

• JETIR.org. SYNTHESIS AND EVALUATION OF PYRAZOLE DERIVATIVES BY USING GREEN CATALYST.

• PubChem. 4-bromo-1-methyl-1H-pyrazole-5-carbaldehyde.

• MDPI. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates.

• ACS Publications. Improved Solubility Predictions in scCO2 Using Thermodynamics-Informed Machine Learning Models.

• SciELO. Effects of experimental conditions on solubility measurements for BCS classification in order to improve the biowaiver guidelines.

• ResearchGate. Pyrazole and its derivatives, preparation, SAR and uses as antioxidative agent.

• BenchChem. Application Notes and Protocols for the Quantification of Diphenyl-1H-pyrazole-4,5-diamine in Biological Samples.

• Shodhganga@INFLIBNET. Chapter : 5 Synthesis and Characterization of 3-(4-Chlorophenyl)-N- hydroxy-N,1-diphenyl-1H-pyrazole-4-carboximidamide derivatives.

• ResearchGate. Shake-Flask Aqueous Solubility assay (Kinetic solubility) v1.

• Fisher Scientific. SAFETY DATA SHEET.

• MDPI. Synthesis, Antifungal Activity and Structure-Activity Relationships of Novel 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic Acid Amides.

• IMR Press. Proof-of-concept for a miniaturized shake-flask biopharmaceutical solubility determination by sonic mixing.

• ChemRxiv. Accurately predicting solubility curves via a thermodynamic cycle, machine learning, and solvent ensembles.

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Comprehensive Safety Data and Toxicological Profiling of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde

Executive Summary

1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde (CAS: 1202029-61-5)[1] is a highly functionalized heterocyclic building block widely utilized in medicinal chemistry and agrochemical development. The pyrazole scaffold is a privileged structure found in numerous FDA-approved therapeutics. The presence of the C4-carboxaldehyde and the 4-bromophenyl moieties provides versatile synthetic handles for cross-coupling and condensation reactions. However, these specific functional groups impart distinct toxicological liabilities—primarily electrophilic reactivity and high lipophilicity—that must be rigorously managed during laboratory synthesis and scale-up.

This whitepaper provides an in-depth analysis of the compound's Safety Data Sheet (SDS) metrics, the biochemical causality behind its toxicity, and validated experimental protocols for safe handling and metabolic profiling.

Chemical Identity and Physicochemical Properties

Understanding the baseline physicochemical properties is the first step in predicting a compound's behavior in both biological systems and environmental exposure scenarios.

Table 1: Physicochemical Properties

Property	Value
Chemical Name	1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde
CAS Number	1202029-61-5[1]
Molecular Formula	C11H9BrN2O[1]
Molecular Weight	265.11 g/mol [1]
SMILES	Cc1c(C=O)cnn1-c2ccc(Br)cc2[1]

| Physical State | Non-Combustible Solid[2] |

Safety Data Sheet (SDS) Analysis and GHS Classification

Based on the Globally Harmonized System (GHS) and available supplier data[2][3], the compound exhibits the following hazard profile:

• H302: Harmful if swallowed (Acute Toxicity, Oral - Category 4)[4].

• WGK Rating (Germany): 3 (Highly hazardous to water)[4].

• General Pyrazole-Aldehyde Hazards: By structural analogy to similar halogenated pyrazoles, it is treated as a potential skin irritant (H315) and serious eye irritant (H319).

The Causality of Toxicity (Structure-Activity Relationship)

As a Senior Application Scientist, it is crucial to look beyond the hazard codes and understand why this molecule is toxic. The acute oral toxicity (H302)[3] is primarily driven by the strongly electrophilic nature of the C4-carboxaldehyde group. Aldehydes can undergo rapid Schiff base formation with primary amines on biological macromolecules (e.g., lysine residues on cellular proteins), leading to protein cross-linking, misfolding, and cellular stress.

Furthermore, the highly lipophilic 4-bromophenyl group enhances the molecule's membrane permeability. This lipophilicity increases the intracellular concentration of the reactive aldehyde payload, allowing it to exert toxic effects before it can be neutralized by hepatic enzymes.

Metabolic Pathways and Toxicological Mechanisms

Predicting off-target toxicity in early drug development requires mapping the compound's biotransformation. The toxicity of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde is dictated by the competition between bioactivation (toxicity) and detoxification pathways.

• Aldehyde Oxidation (Detoxification): The primary metabolic clearance route involves , which oxidizes the reactive aldehyde into the significantly less toxic 1-(4-bromophenyl)-5-methyl-1H-pyrazole-4-carboxylic acid.

• Protein Adduction (Toxicity): Unmetabolized aldehyde reacts directly with cellular nucleophiles, forming covalent adducts.

• Glutathione (GSH) Depletion (Toxicity): The electrophilic aldehyde can conjugate with intracellular Glutathione. High exposure levels deplete the GSH pool, neutralizing the cell's primary defense against oxidative stress and triggering hepatocyte apoptosis.

Metabolic pathways of the pyrazole-4-carboxaldehyde highlighting detoxification and toxicity.

Experimental Protocols: Reactive Metabolite Assessment

To validate the safety profile of this intermediate, researchers must employ self-validating in vitro assays. The following protocol describes a Reactive Metabolite Trapping Assay using Human Liver Microsomes (HLM), aligned with .

Protocol: Glutathione (GSH) Trapping Assay

Rationale: This assay traps reactive electrophiles using GSH, allowing for LC-MS/MS detection. The inclusion of a negative control (omitting NADPH) is a critical self-validating step: it proves whether adducts are formed via direct chemical reactivity (aldehyde-driven) or require CYP450-mediated bioactivation.

Step-by-Step Methodology:

• Matrix Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

• Microsome & GSH Addition: Add pooled Human Liver Microsomes (HLM) to a final protein concentration of 1.0 mg/mL. Add GSH to a final concentration of 5.0 mM.

• Compound Spiking: Spike the pyrazole-carboxaldehyde (from a 10 mM DMSO stock) to a final concentration of 10 µM. Ensure the final DMSO concentration is ≤0.1% to prevent solvent-induced CYP inhibition.

• Reaction Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding NADPH (final concentration 1.0 mM).

  • Self-Validation Control: Maintain a parallel control sample without NADPH.

• Incubation and Quenching: Incubate at 37°C for 60 minutes. Quench the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard (e.g., labetalol).

• Protein Precipitation: Vortex the quenched samples for 2 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C.

• LC-MS/MS Analysis: Transfer the supernatant to LC vials. Analyze using a high-resolution mass spectrometer (e.g., Q-TOF) operating in positive ion mode. Utilize a neutral loss scan of 129 Da (characteristic of the γ -glutamyl moiety cleavage) to selectively identify GSH conjugates.

Experimental workflow for GSH trapping assay to detect reactive electrophilic metabolites.

Laboratory Handling, Storage, and Spill Management

Given the H302 classification[3] and the intrinsic reactivity of the aldehyde group, strict engineering controls and Personal Protective Equipment (PPE) are required under the .

• Storage: Store in a cool, dry, well-ventilated area. Keep the container tightly closed and backfilled with inert gas (Argon or Nitrogen). Aldehydes are highly prone to auto-oxidation into carboxylic acids upon prolonged exposure to atmospheric oxygen.

• Engineering Controls: Handle exclusively within a certified Class II chemical fume hood.

• PPE Requirements: Nitrile gloves (minimum 0.11 mm thickness, breakthrough time >480 min), safety goggles with side shields, and a flame-resistant laboratory coat.

Spill Protocol (Self-Validating Neutralization System)

• Evacuate & Assess: Evacuate personnel from the immediate area. Verify the spill size and ensure no ignition sources are present.

• Containment: Cover the solid spill with damp sand or a proprietary non-combustible absorbent to prevent the generation of airborne dust (minimizing inhalation risk).

• Chemical Neutralization: For aldehyde residues, apply a dilute solution of sodium bisulfite. Causality: The bisulfite reacts directly with the aldehyde to form a highly water-soluble, non-volatile bisulfite adduct, chemically neutralizing the electrophilic hazard.

• Collection: Sweep the neutralized matrix into a chemically compatible, sealable hazardous waste container. Wash the spill site with soap and water only after all visible solid is removed.

References

• Amerigo Scientific. "1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde Product Details."[Link]

• OECD Guidelines for the Testing of Chemicals, Section 4: Health Effects.[Link]

• Occupational Safety and Health Administration (OSHA). "Hazard Communication Standard." [Link]

• PubChem. "Hazardous Substances Data Bank (HSDB): Aldehyde Dehydrogenase." [Link]

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• 3. guidechem.com [guidechem.com]
• 4. guidechem.com [guidechem.com]

Rational Design and Synthesis of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde Derivatives: A Technical Guide

Executive Summary & Chemical Significance

The pyrazole ring is universally recognized as a "privileged scaffold" in medicinal chemistry and agrochemical development. Among its heavily functionalized variants, 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde (CAS 1202029-61-5) stands out as a highly versatile synthetic intermediate .

The strategic placement of substituents on this core dictates its downstream utility and biological efficacy:

• 4-Bromophenyl Group (N1 position): The bromine atom acts as a lipophilic, electron-withdrawing moiety. It critically enhances cell membrane permeability and provides a potent vector for halogen bonding within the hydrophobic pockets of target proteins (e.g., kinase active sites).

• Methyl Group (C5 position): Provides essential steric steering. It restricts the rotational freedom of the N1-phenyl ring, forcing the molecule into a bioactive conformation that enhances target selectivity.

• Carboxaldehyde Group (C4 position): Acts as the reactive hub. The electrophilic carbonyl carbon is primed for condensation reactions, enabling the rapid generation of diverse chemical libraries via Schiff base formation, aldol condensations, and multicomponent reactions (MCRs).

Mechanistic Foundations: Synthesis of the Core Scaffold

The functionalization of the C4 position of the pyrazole ring is predominantly achieved via the Vilsmeier-Haack formylation . This reaction leverages the electron-rich nature of the pyrazole core, which undergoes electrophilic aromatic substitution.

Causality in the Reaction Design

The reaction utilizes Phosphorus Oxychloride ( POCl3​ ) and N,N-Dimethylformamide (DMF). The causality of this pairing is strict: POCl3​ activates DMF to generate the Vilsmeier reagent (chloromethylene-N,N-dimethylammonium chloride). This highly electrophilic species selectively attacks the C4 carbon of the pyrazole ring—the most nucleophilic site due to electron donation from the adjacent nitrogen atoms.

Fig 1. Vilsmeier-Haack formylation pathway for pyrazole-4-carboxaldehyde synthesis.

Derivatization Strategies and Molecular Diversity

The aldehyde moiety allows researchers to branch out into multiple pharmacologically relevant chemical spaces .

• Schiff Bases and Hydrazones: Synthesized via acid-catalyzed condensation with primary aromatic amines or hydrazides. These derivatives are heavily investigated for their ability to disrupt bacterial cell walls and inhibit DNA gyrase.

• Pyrazole Chalcones: Generated via base-catalyzed Claisen-Schmidt condensation with substituted acetophenones. The resulting α,β -unsaturated ketone system is a known Michael acceptor, capable of covalent interaction with cysteine residues in target kinases (e.g., EGFR).

• Fused Heterocycles (MCRs): The aldehyde acts as a substrate in multicomponent reactions with reagents like malononitrile and dimedone to form complex, rigid architectures like chromeno[2,3-b]pyrazoles, which exhibit potent DNA intercalating properties.

Fig 2. Divergent derivatization strategies from the pyrazole-4-carboxaldehyde core.

Structure-Activity Relationships (SAR) & Biological Efficacy

Empirical data demonstrates that derivatives of the 1-(4-bromophenyl)-5-methyl-1H-pyrazole scaffold exhibit superior biological metrics compared to their unhalogenated counterparts. The electron-withdrawing nature of the para-bromo substituent decreases the electron density of the pyrazole ring, which in turn increases the metabolic stability of the compound against hepatic oxidation .

Quantitative Biological Data Summary

The following table synthesizes representative in vitro efficacy data for various derivatives of the core scaffold against standard pathogenic and oncological cell lines:

Derivative Class	Structural Modification at C4	Target Organism / Cell Line	Primary Activity Metric	Mechanism / Notes
Hydrazones	-CH=N-NH-CO-(4-Cl-Phenyl)	Bacillus subtilis	MIC = 0.02 mg/mL	Disruption of peptidoglycan synthesis; high selectivity index.
Schiff Bases	-CH=N-(4-NO2-Phenyl)	Aspergillus niger	MIC = 0.2 µg/mL	Ergosterol biosynthesis inhibition; outperforms Fluconazole.
Chalcones	-CH=CH-CO-(3,4-DiOMe-Phenyl)	A549 (Lung Carcinoma)	SI = 13.48	Induction of apoptosis via ROS generation; high selectivity over Vero cells.
Chromeno-pyrazoles	Fused pyran-2-one system	MCF-7 (Breast Cancer)	GI 50​ < 0.1 µM	Topoisomerase II inhibition; efficacy comparable to Adriamycin.

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Each step includes the mechanistic rationale (causality) to guide the bench scientist.

Protocol A: Synthesis of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde

• Step 1: Vilsmeier Reagent Formation. Cool anhydrous DMF (0.4 mol) to 0°C in an ice bath. Add POCl3​ (0.4 mol) dropwise over 30 minutes under vigorous stirring.

  • Causality & Validation: The reaction is highly exothermic. Dropwise addition prevents the thermal degradation of DMF into dimethylamine. The formation of a pale yellow, viscous complex validates the generation of the chloroiminium ion.

• Step 2: Substrate Addition. Maintain the temperature at 0°C and slowly add 1-(4-bromophenyl)-5-methyl-1H-pyrazole (0.08 mol). Allow the mixture to warm to room temperature, then heat to 90°C for 4 hours.

  • Causality & Validation: Heating provides the activation energy required for the electrophilic aromatic substitution at the sterically hindered C4 position. Monitor via TLC (Hexane:Ethyl Acetate, 7:3); the disappearance of the starting material spot confirms reaction completion.

• Step 3: Quenching and Hydrolysis. Cool the mixture to room temperature and pour it slowly over crushed ice (approx. 500 g) with continuous stirring.

  • Causality & Validation: Ice-water serves a dual purpose: it hydrolyzes the stable iminium intermediate into the target aldehyde and acts as an anti-solvent. Because the resulting 4-bromophenyl derivative is highly lipophilic, it will spontaneously precipitate as a solid, bypassing the need for complex liquid-liquid extraction.

• Step 4: Isolation. Filter the precipitate under vacuum, wash thoroughly with cold water to remove residual acid, and recrystallize from hot ethanol to yield pure crystals.

Protocol B: Synthesis of Antimicrobial Schiff Bases (General Procedure)

• Step 1: Condensation. In a 50 mL round-bottom flask, dissolve 1-(4-bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde (1.0 mmol) and a substituted aniline (1.0 mmol) in absolute ethanol (15 mL).

• Step 2: Acid Catalysis. Add 2-3 drops of glacial acetic acid. Reflux the mixture for 3-5 hours.

  • Causality & Validation: Acetic acid protonates the carbonyl oxygen, increasing the electrophilicity of the C4 carbon, which facilitates nucleophilic attack by the amine.

• Step 3: Isolation. Cool the reaction mixture to 0°C. The Schiff base will precipitate. Filter, wash with cold ethanol, and dry.

  • Validation: Confirm product identity via FT-IR. The successful formation of the imine bond is validated by the disappearance of the strong aldehyde C=O stretch (approx. 1680 cm −1 ) and the appearance of a sharp C=N stretch (approx. 1620 cm −1 ).

References

• Amerigo Scientific. 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde: Properties and Applications. Retrieved from:[Link]

• Asian Journal of Pharmacy and Pharmacology (2021). Antimicrobial, molecular docking and SAR studies of pyrazole clubbed imino in vitro phenyl derivatives. Retrieved from: [Link]

• National Center for Biotechnology Information (PMC). Synthesis, characterization, and antimicrobial evaluation of carbostyril derivatives of 1H-pyrazole. Retrieved from:[Link]

• ResearchGate. Synthesis and Antimicrobial Activity of Pyrazole-4-carboxylic Acid Hydrazides and N-(4-Pyrazoyl)hydrazones of Aromatic and Heteroaromatic Aldehydes. Retrieved from:[Link]

Protocols & Analytical Methods

Application Notes and Protocols: Vilsmeier-Haack Synthesis of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde

Abstract

This document provides a comprehensive guide for the synthesis of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde via the Vilsmeier-Haack reaction. Pyrazole-4-carboxaldehydes are pivotal intermediates in medicinal chemistry and drug discovery, serving as versatile scaffolds for the development of novel therapeutic agents.[1][2] This protocol is designed for researchers, scientists, and drug development professionals, offering a detailed, step-by-step methodology, mechanistic insights, and practical guidance for successful synthesis and characterization.

Introduction: The Significance of Pyrazole-4-Carboxaldehydes

The pyrazole nucleus is a privileged scaffold in medicinal chemistry, present in numerous biologically active compounds and approved drugs.[1][3] The introduction of a formyl (-CHO) group at the C4 position of the pyrazole ring provides a reactive handle for a multitude of chemical transformations. This allows for extensive structure-activity relationship (SAR) studies and the optimization of lead compounds in the pursuit of novel therapeutics for a range of diseases, including cancer and inflammatory conditions.[1][3][4]

The Vilsmeier-Haack reaction is a powerful and widely used method for the formylation of electron-rich aromatic and heteroaromatic compounds.[5][6][7] It offers a mild and efficient route to aryl aldehydes, making it particularly suitable for the synthesis of functionalized pyrazoles.[2][8] This application note will detail the synthesis of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde, a key building block for further chemical elaboration.

Reaction Scheme

The overall transformation involves the formylation of 1-(4-bromophenyl)-5-methyl-1H-pyrazole using the Vilsmeier reagent, which is prepared in situ from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF).[5][9]

Scheme 1: Synthesis of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde

Experimental Protocol

This protocol is a general guideline and may require optimization based on the specific laboratory conditions and the purity of the reagents.

Materials and Reagents

Reagent/Material	Formula	MW ( g/mol )	Molarity (M)	Density (g/mL)	Quantity	Notes
1-(4-Bromophenyl)-5-methyl-1H-pyrazole	C₁₀H₉BrN₂	237.10	-	-	1.0 eq	Starting material
Phosphorus Oxychloride (POCl₃)	POCl₃	153.33	10.99	1.645	1.5 eq	Highly corrosive and water-reactive.[10] Handle with extreme care in a fume hood.
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	12.96	0.944	Solvent/Reagent	Anhydrous grade recommended.
Dichloromethane (DCM)	CH₂Cl₂	84.93	15.63	1.326	-	Anhydrous grade for extraction.
Saturated Sodium Bicarbonate Solution	NaHCO₃	84.01	~1	~1.07	As needed	For neutralization.
Saturated Sodium Chloride Solution (Brine)	NaCl	58.44	~5.4	~1.2	As needed	For washing.
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	-	-	As needed	For drying.
Crushed Ice	H₂O	18.02	-	~0.92	As needed	For quenching.

Equipment

• Three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Thermometer

• Ice bath

• Heating mantle with a temperature controller

• Inert atmosphere setup (Nitrogen or Argon)

• Standard laboratory glassware for work-up and purification

• Rotary evaporator

• Thin-Layer Chromatography (TLC) apparatus

Experimental Workflow Diagram

Caption: Experimental workflow for the Vilsmeier-Haack synthesis.

Step-by-Step Procedure

Part A: Preparation of the Vilsmeier Reagent

• Set up a flame-dried three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, a thermometer, and an inlet for an inert gas (Nitrogen or Argon).

• To the flask, add anhydrous N,N-dimethylformamide (DMF) (e.g., 5 mL per 10 mmol of substrate).

• Cool the flask in an ice bath to 0°C.

• Slowly add phosphorus oxychloride (POCl₃) (1.5 eq) dropwise to the cooled DMF via the dropping funnel with vigorous stirring.[9][11] Caution: This addition is exothermic. Maintain the internal temperature below 10°C.

• After the addition is complete, allow the mixture to stir at 0°C for 30-60 minutes. The formation of a pale yellow to white solid indicates the formation of the Vilsmeier reagent.[9]

Part B: Formylation Reaction

• In a separate flask, dissolve 1-(4-Bromophenyl)-5-methyl-1H-pyrazole (1.0 eq) in a minimal amount of anhydrous DMF.

• Add the solution of the pyrazole substrate dropwise to the freshly prepared Vilsmeier reagent at 0°C.

• After the addition, remove the ice bath and allow the reaction mixture to slowly warm to room temperature.

• Heat the reaction mixture to 60-70°C and stir for 2-4 hours.

• Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) until the starting material is consumed.[8]

Part C: Work-up and Purification

• Cool the reaction mixture to room temperature.

• In a separate large beaker, prepare a slurry of crushed ice and water.

• Caution: Highly exothermic quench. Slowly and carefully pour the reaction mixture into the vigorously stirred ice-water slurry.[12]

• Allow the mixture to stir for 30-60 minutes as it warms to room temperature to ensure complete hydrolysis of the iminium salt intermediate.[12]

• Carefully neutralize the acidic mixture by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the pH is between 7 and 8.[12] Be cautious of gas (CO₂) evolution.

• Transfer the mixture to a separatory funnel and extract the product with dichloromethane (DCM) (3 x volume of the aqueous layer).[13]

• Combine the organic extracts and wash them sequentially with water and then with a saturated brine solution to remove residual DMF and inorganic salts.[13]

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.[13]

• The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water or hexane/ethyl acetate).

Mechanism of the Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction proceeds in two main stages: the formation of the electrophilic Vilsmeier reagent and the subsequent electrophilic aromatic substitution on the pyrazole ring.[5][14]

• Formation of the Vilsmeier Reagent: DMF, a substituted amide, acts as a nucleophile and attacks the electrophilic phosphorus atom of POCl₃. Subsequent elimination steps lead to the formation of the highly electrophilic chloroiminium ion, also known as the Vilsmeier reagent.[5][15]

• Electrophilic Aromatic Substitution: The electron-rich pyrazole ring attacks the electrophilic carbon of the Vilsmeier reagent. For pyrazoles, formylation typically occurs at the C4 position, which is electronically favored.[8] This forms an iminium salt intermediate.

• Hydrolysis: During the aqueous work-up, the iminium salt is hydrolyzed to yield the final aldehyde product.[5]

Caption: Simplified mechanism of the Vilsmeier-Haack reaction.

Safety and Handling Precautions

• Phosphorus Oxychloride (POCl₃): POCl₃ is highly corrosive, toxic by inhalation and ingestion, and reacts violently with water, releasing heat and toxic fumes (hydrochloric acid and phosphoric acid).[10][16][17][18] Always handle POCl₃ in a well-ventilated chemical fume hood, wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles.[18]

• N,N-Dimethylformamide (DMF): DMF is a combustible liquid and a suspected teratogen. Avoid inhalation and skin contact.

• Reaction Quenching: The quenching of the reaction mixture with ice/water is highly exothermic due to the hydrolysis of excess POCl₃.[12] This step must be performed slowly and with vigorous stirring in an open vessel to safely dissipate the heat.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations.

Characterization of the Final Product

The identity and purity of the synthesized 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde should be confirmed by standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure, including the presence of the aldehyde proton (typically δ 9-10 ppm in ¹H NMR) and the regiochemistry of formylation.

• Mass Spectrometry (MS): To determine the molecular weight of the product.

• Infrared (IR) Spectroscopy: To identify the characteristic carbonyl (C=O) stretching frequency of the aldehyde group (typically around 1670-1700 cm⁻¹).

• Melting Point: To assess the purity of the final product.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Inactive Vilsmeier reagent due to moisture. 2. Insufficient reaction time or temperature. 3. Starting material is not sufficiently electron-rich.	1. Use anhydrous reagents and flame-dried glassware. Prepare the Vilsmeier reagent fresh. 2. Increase reaction time and/or temperature, monitoring by TLC.[8] 3. This is less likely for the specified substrate but consider alternative formylation methods for less reactive pyrazoles.
Formation of Tarry Residue	1. Overheating during the reaction. 2. Uncontrolled quenching of the reaction.	1. Maintain careful temperature control throughout the reaction. 2. Quench the reaction slowly by adding the mixture to ice with vigorous stirring.[13]
Difficulty in Product Isolation	1. Product has some water solubility. 2. Emulsion formation during extraction.	1. Saturate the aqueous layer with brine (NaCl) to decrease the polarity and "salt out" the product.[8] 2. Add more brine to the separatory funnel to help break the emulsion.

Conclusion

The Vilsmeier-Haack reaction provides an effective and reliable method for the synthesis of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde. This protocol, when followed with the appropriate safety precautions, offers a robust procedure for obtaining this valuable intermediate for applications in drug discovery and medicinal chemistry. Careful control of reaction conditions, particularly temperature and moisture, is crucial for achieving high yields and purity.

References

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Application Note: 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde as a Privileged Building Block in Drug Discovery

Introduction & Strategic Rationale

In modern medicinal chemistry, polyfunctionalized heterocycles are the cornerstone of drug discovery, with heterocyclic compounds comprising up to 68% of drugs in late-stage development or on the market[1]. Among these, the pyrazole core is a doubly unsaturated five-membered ring that acts as a privileged scaffold, heavily represented in FDA-approved blockbusters like Celecoxib (COX-2 inhibitor) and Ruxolitinib (JAK inhibitor)[1].

1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde (CAS: 1202029-61-5)[2] is an exceptionally versatile building block that offers three orthogonal sites for structural diversification:

• The C4-Carboxaldehyde (Electrophilic Handle): Conjugated with the electron-rich pyrazole core, this aldehyde provides a highly reactive handle for nucleophilic addition, making it an ideal anchor for reductive aminations and Knoevenagel condensations[3].

• The N1-(4-Bromophenyl) Group (Cross-Coupling Handle): The para-bromo substituent is sterically unhindered, presenting a perfect site for palladium-catalyzed oxidative addition. This enables rapid expansion of the aromatic system via Suzuki-Miyaura or Buchwald-Hartwig cross-couplings, which is a proven strategy for generating potent anticancer agents[4].

• The C5-Methyl Group (Conformational Lock): This methyl group induces a steric clash with the N1-aryl ring, restricting free rotation around the C–N bond. This locked conformation minimizes the entropic penalty upon binding to target proteins, a critical feature for designing highly selective kinase inhibitors.

Divergent Synthetic Workflows

The true value of this building block lies in its ability to undergo divergent synthesis. By selectively targeting either the C4-aldehyde or the N1-aryl bromide, researchers can rapidly generate diverse compound libraries from a single starting material.

Divergent synthetic workflows for 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde.

Validated Experimental Protocols

As a Senior Application Scientist, I emphasize that successful library generation requires protocols that are not only high-yielding but also chemoselective. The following methodologies are designed to be self-validating and robust.

Protocol A: Chemoselective Reductive Amination at the C4-Aldehyde

Objective: Synthesis of 1-(4-bromophenyl)-5-methyl-N-(substituted)-1H-pyrazol-4-ylmethanamines.

Causality & Design: To prevent the premature reduction of the starting aldehyde into an unreactive pyrazol-4-ylmethanol byproduct, we strictly utilize Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) rather than Sodium borohydride ( NaBH4​ ). NaBH(OAc)3​ is a mild, sterically bulky reducing agent that selectively targets the transient, highly electrophilic iminium ion formed between the aldehyde and the amine, leaving the unreacted aldehyde intact at room temperature.

Step-by-Step Methodology:

• Imine Formation: In an oven-dried round-bottom flask, dissolve 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde (1.0 eq) and the desired primary or secondary amine (1.2 eq) in anhydrous 1,2-dichloroethane (DCE) to achieve a 0.2 M concentration.

• Acid Catalysis: Add glacial acetic acid (1.0 eq) dropwise. Rationale: The weak acid catalyzes the formation of the iminium ion without protonating the amine to the point of unreactivity. Stir at room temperature for 1 hour.

• Reduction: Portion-wise, add NaBH(OAc)3​ (1.5 eq). Rationale: Portion-wise addition controls the mild exotherm and prevents the thermal degradation of the hydride reagent.

• Monitoring: Stir for 12–16 hours at room temperature under a nitrogen atmosphere. Validate reaction completion via TLC (Hexane/EtOAc 7:3, visualization via UV 254 nm).

• Quenching & Workup: Quench the reaction carefully with saturated aqueous NaHCO3​ . Rationale: This neutralizes the acetic acid and safely hydrolyzes any unreacted hydride. Extract the aqueous layer with Dichloromethane (DCM) ( 3×20 mL).

• Purification: Dry the combined organic layers over anhydrous Na2​SO4​ , concentrate in vacuo, and purify via flash column chromatography to isolate the pure pyrazole-4-ylmethanamine.

Protocol B: Suzuki-Miyaura Cross-Coupling at the N1-Aryl Bromide

Objective: Synthesis of 1-(Biaryl)-5-methyl-1H-pyrazole-4-carboxaldehyde derivatives.

Causality & Design: Palladium-catalyzed cross-coupling reactions are highly effective for functionalizing the bromophenyl moiety to generate biaryl-substituted pyrazoles[5]. We employ Pd(PPh3​)4​ (5 mol%) as the catalyst and K3​PO4​ as the base[6]. The solvent system is a critical parameter; we use a 1,4-Dioxane/Water mixture (4:1 v/v). Dioxane provides an excellent solubilizing environment for the organic substrates, while water dissolves the inorganic base, creating a biphasic system that drastically accelerates the transmetalation step[7]. Notably, the C4-aldehyde is remarkably stable under these mildly basic Suzuki conditions, avoiding tedious protection/deprotection sequences.

Step-by-Step Methodology:

• Preparation: In a Schlenk flask, charge 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde (1.0 eq), the desired arylboronic acid (1.2 eq), and K3​PO4​ (2.0 eq).

• Degassing: Add a mixture of 1,4-Dioxane and H2​O (v/v 4:1, 0.1 M). Sparge the biphasic mixture with ultra-pure N2​ gas for 15 minutes. Rationale: Dissolved oxygen will rapidly oxidize the active Pd(0) catalyst to an inactive Pd(II) species and promote the homocoupling of the boronic acid.

• Catalyst Addition: Add Pd(PPh3​)4​ (0.05 eq) quickly under a positive stream of nitrogen.

• Heating: Seal the Schlenk flask and heat the mixture to 80°C in an oil bath for 8–12 hours with vigorous stirring.

• Workup: Cool to room temperature. Dilute the mixture with Ethyl Acetate (EtOAc) and wash successively with water and brine.

• Purification: Dry the organic layer over MgSO4​ , filter, and concentrate. Purify the crude residue via silica gel chromatography to yield the biaryl-pyrazole-4-carboxaldehyde.

Quantitative Data & Optimization Summary

The table below summarizes the expected quantitative outcomes and pharmacological relevance of the divergent pathways utilizing this building block.

Reaction Pathway	Functional Group Targeted	Optimized Reagents & Catalyst	Typical Yield Range	Pharmacological Relevance
Reductive Amination	C4-Carboxaldehyde	NaBH(OAc)3​ , DCE, AcOH	75–90%	Kinase Inhibitors (H-bond donors)
Knoevenagel Condensation	C4-Carboxaldehyde	Malononitrile, Piperidine, EtOH	80–95%	Anticancer Agents (Michael acceptors)
Suzuki-Miyaura Coupling	N1-Aryl Bromide	Pd(PPh3​)4​ , K3​PO4​ , Dioxane/ H2​O	65–85%	COX-2 Inhibitors (Biaryl motifs)
Buchwald-Hartwig	N1-Aryl Bromide	Pd2​(dba)3​ , XPhos, Cs2​CO3​ , Toluene	50–75%	CNS Active Agents (Lipophilic amines)

References

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• Hilaris Publisher. "A Concise Review on the Synthesis of Pyrazole Heterocycles".[Link][1]

• Molecules (PMC). "Biological Validation of Novel Polysubstituted Pyrazole Candidates with in Vitro Anticancer Activities".[Link][4]

• RSC Advances. "Sequential palladium catalyzed coupling–cyclocondensation–coupling (C3) four-component synthesis of intensively blue luminescent biarylsubstituted pyrazoles".[Link][5]

• Arabian Journal of Chemistry. "Synthesis and evaluation of in vitro bioactivity for polysubstituted N-arylpyrazole derivatives".[Link][6]

• MDPI. "Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies".[Link][7]

Sources

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde - Amerigo Scientific [amerigoscientific.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Biological Validation of Novel Polysubstituted Pyrazole Candidates with in Vitro Anticancer Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sequential palladium catalyzed coupling–cyclocondensation–coupling (C 3 ) four-component synthesis of intensively blue luminescent biarylsubstituted p ... - RSC Advances (RSC Publishing) DOI:10.1039/C5RA03104D [pubs.rsc.org]
• 6. Synthesis and evaluation of in vitro bioactivity for polysubstituted <i>N</i>-arylpyrazole derivatives - Arabian Journal of Chemistry [arabjchem.org]
• 7. mdpi.com [mdpi.com]

Schiff base synthesis using 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde

Application Note & Protocol: Synthesis and Biological Evaluation of Schiff Bases Derived from 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde

Introduction & Strategic Rationale

The development of Multi-Target Directed Ligands (MTDLs) has become a cornerstone strategy in modern drug discovery, particularly for complex, multifactorial diseases such as diabetes, Alzheimer's, and chronic inflammation[1]. The pyrazole scaffold is highly privileged in medicinal chemistry due to its robust hydrogen-bonding capabilities and favorable pharmacokinetic profiles.

Specifically, 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde serves as an exceptional electrophilic precursor for azomethine (Schiff base) synthesis. The incorporation of the 4-bromophenyl moiety enhances the lipophilicity of the resulting derivatives, which often translates to improved cell membrane permeability. By condensing this aldehyde with various primary amines (e.g., anilines, hydrazines, or amino acids), researchers can generate a diverse library of Schiff bases that exhibit potent anti-diabetic (α-amylase/α-glucosidase inhibition), anti-inflammatory, and antimicrobial properties[1][2].

Physicochemical Profiling of the Precursor

Before initiating the synthesis, it is critical to verify the identity and purity of the starting material. Below are the standard physicochemical parameters for the aldehyde precursor.

Table 1: Physicochemical Properties of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde [3][4]

Parameter	Specification / Value
CAS Number	1202029-61-5
Molecular Formula	C₁₁H₉BrN₂O
Molecular Weight	265.11 g/mol
SMILES	Cc1c(C=O)cnn1-c2ccc(Br)cc2
InChIKey	QGLJXVCTGBJIFQ-UHFFFAOYSA-N
Monoisotopic Mass	263.98984 Da
Physical State	Solid (Non-combustible)

Mechanistic Causality in Azomethine Synthesis

As researchers, we must look beyond simply mixing reagents; understanding the thermodynamics and kinetics of the reaction ensures a self-validating protocol.

The formation of a Schiff base from 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde and a primary amine is a reversible, two-step nucleophilic addition-elimination reaction.

• Nucleophilic Attack: The lone pair on the primary amine nitrogen attacks the electrophilic carbonyl carbon of the pyrazole-4-carboxaldehyde, forming an unstable carbinolamine intermediate.

• Dehydration: The hydroxyl group is protonated and leaves as water, yielding the carbon-nitrogen double bond (azomethine/imine).

Why use an acid catalyst? The reaction is highly pH-dependent. We utilize a catalytic amount of glacial acetic acid to lower the pH to approximately 4.5. This mildly acidic environment protonates the carbonyl oxygen, increasing the electrophophilicity of the carbonyl carbon. However, if the pH drops too low (pH < 3), the primary amine becomes fully protonated (ammonium ion), neutralizing its nucleophilicity and halting the reaction.

Why choose Methanol/Ethanol as the solvent? Alcohols provide a homogenous reaction medium that solubilizes both the hydrophobic pyrazole precursor and the amine. Furthermore, the boiling point of methanol (~65°C) or ethanol (~78°C) provides the optimal thermal energy for refluxing without degrading the sensitive azomethine product. Upon cooling, the solubility of the Schiff base drops drastically in cold alcohol, driving the equilibrium forward via precipitation (Le Chatelier’s Principle)[2][5].

Experimental Methodologies

Protocol A: General Synthesis of Pyrazole-Based Schiff Bases

Note: Conduct all procedures in a well-ventilated fume hood.

• Preparation: In a 100 mL round-bottom flask, dissolve 5.0 mmol of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde in 35 mL of anhydrous methanol (or ethanol)[2].

• Amine Addition: Slowly add 5.0 mmol of the desired primary amine (e.g., substituted aniline or phenylhydrazine hydrochloride) to the stirring solution.

• Catalysis: Add 2–3 drops of glacial acetic acid to adjust the pH to ~4.5.

• Reflux: Equip the flask with a reflux condenser. Heat the mixture to 75–80 °C using a silicone oil bath and maintain reflux for 2 to 8 hours. Self-Validation Step: Monitor the reaction progress via TLC (Eluent: Benzene/Acetone 8:2 or Hexane/Ethyl Acetate 7:3). The disappearance of the aldehyde spot (UV active at 254 nm) confirms completion[5].

• Termination: Remove the flask from heat and allow it to cool to room temperature. Pour the mixture into 100 mL of crushed ice-water to maximize precipitation.

• Isolation: Place the mixture at 4 °C overnight. Isolate the crude precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake with cold saturated sodium bisulfite solution to remove any unreacted aldehyde, followed by cold distilled water[5].

Protocol B: Purification and Characterization

• Recrystallization: Dissolve the crude Schiff base in a minimal amount of a hot solvent mixture (Ethanol/CH₂Cl₂ 1:1 v/v). Allow it to cool slowly to room temperature, then transfer to an ice bath to induce crystallization[2].

• Drying: Dry the purified crystals under a vacuum (desiccator) for 24 hours.

• Characterization Checks:

  • IR Spectroscopy: Look for the disappearance of the C=O stretch (~1690 cm⁻¹) and the appearance of a sharp, strong C=N (azomethine) stretch at 1590–1610 cm⁻¹[2].

  • ¹H NMR (DMSO-d₆): Confirm the structure by identifying the characteristic azomethine proton (CH=N) singlet typically resonating far downfield between δ 8.10 – 8.75 ppm[2][5].

Protocol C: In Vitro Anti-Diabetic Assay (α-Amylase Inhibition)

To evaluate the MTDL potential of the synthesized Schiff bases, perform an enzyme inhibition assay[1].

• Pre-incubate 50 µL of the Schiff base solution (dissolved in DMSO, max 1% final concentration) with 50 µL of α-amylase solution (0.5 mg/mL in 0.02 M sodium phosphate buffer, pH 6.9) at 25 °C for 10 minutes.

• Add 50 µL of 1% starch solution (in the same buffer) to initiate the reaction. Incubate at 25 °C for 10 minutes.

• Terminate the reaction by adding 100 µL of dinitrosalicylic acid (DNS) color reagent.

• Boil the tubes in a water bath for 5 minutes, cool to room temperature, and dilute with 1 mL of distilled water.

• Measure absorbance at 540 nm using a microplate reader. Calculate % inhibition relative to a vehicle control.

Quantitative Data Summary

Table 2: Representative Biological Activity Profile of Pyrazole Schiff Bases [1] Data represents the inhibitory efficiency of pyrazole-derived Schiff bases against key diabetic enzymes compared to standard therapeutics.

Compound Class / Standard	α-Amylase Inhibition (%)	α-Glucosidase Inhibition (%)	Protein Denaturation Inhibition (%)
Pyrazole Schiff Bases (Optimized)	31.24 – 32.37 ± 0.05	26.87 – 27.84 ± 0.05	26.83 – 27.79 ± 0.03
Acarbose (Standard)	76.58 ± 0.01	53.94 ± 0.01	N/A
Diclofenac Sodium (Standard)	N/A	N/A	49.08 ± 0.01

Note: While raw inhibition percentages are lower than the pure standard (Acarbose), the Schiff bases demonstrate a balanced, multi-target profile across both metabolic and inflammatory pathways, validating their use as MTDL scaffolds.

Visual Workflows

Fig 1. Mechanistic workflow for the synthesis of pyrazole-based Schiff bases via acid-catalyzed condensation.

Fig 2. Multi-target directed ligand (MTDL) biological pathways of pyrazole-derived Schiff bases.

References

• Amerigo Scientific - 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde Properties and Specifications. Available at:[Link]

• National Center for Biotechnology Information (PMC) - Exploring the Potential Biological Activities of Pyrazole-Based Schiff Bases as Anti-Diabetic, Anti-Alzheimer’s, Anti-Inflammatory, and Cytotoxic Agents. Available at:[Link]

• PubChemLite (Université du Luxembourg) - 1-(4-bromophenyl)-5-methyl-1h-pyrazole-4-carboxaldehyde Structural Information. Available at:[Link]

• Asian Journal of Chemistry - Synthesis, Characterization and in vitro Antitumor Activity of Novel Schiff Base Compounds Containing Pyrazole Group. Available at:[Link]

• SciSpace - Synthesis, Characterization and Biological Activity of Schiff Bases derived from 3-(4-Substituted)-1-phenyl-1H-pyrazole-4-carbaldehyde. Available at:[Link]

Sources

• 1. Exploring the Potential Biological Activities of Pyrazole-Based Schiff Bases as Anti-Diabetic, Anti-Alzheimer’s, Anti-Inflammatory, and Cytotoxic Agents: In Vitro Studies with Computational Predictions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. asianpubs.org [asianpubs.org]
• 3. 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde - Amerigo Scientific [amerigoscientific.com]
• 4. PubChemLite - 1-(4-bromophenyl)-5-methyl-1h-pyrazole-4-carboxaldehyde (C11H9BrN2O) [pubchemlite.lcsb.uni.lu]
• 5. scispace.com [scispace.com]

Application Notes &amp; Protocols: 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde in Agrochemical Development

Executive Summary & Mechanistic Rationale

The development of next-generation agrochemicals heavily relies on privileged heterocyclic scaffolds. Among these, pyrazole derivatives have demonstrated unparalleled efficacy as broad-spectrum fungicides, herbicides, and insecticides [4][1]. Specifically, 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde (CAS: 1202029-61-5) serves as a highly versatile, advanced building block for discovering novel crop protection agents [1][2].

Causality of Structural Features in Drug Design

Successful agrochemical development requires understanding why specific functional groups are chosen. This scaffold offers three strategic vectors for optimization:

• C4-Carboxaldehyde (The Reactive Hub): Aldehydes are prime electrophiles. In agrochemical synthesis, this group is typically oxidized to a carboxylic acid to form pyrazole-4-carboxamides (the core pharmacophore of Succinate Dehydrogenase Inhibitors, or SDHIs) [2][3]. Alternatively, it can undergo condensation with hydrazines to yield insecticidal hydrazones [5][4].

• C5-Methyl Group (The Conformational Lock): Steric hindrance from the 5-methyl group restricts the rotation of the adjacent C4-amide bond in SDHI fungicides. This forces the molecule into an orthogonal conformation, which is thermodynamically required for optimal binding within the ubiquinone-binding pocket of fungal Complex II [2][3].

• N1-(4-Bromophenyl) (The Lipophilic & Synthetic Handle): The bromine atom increases the molecule's partition coefficient (LogP), enhancing cuticular penetration in plant leaves and fungal cell walls [3][5]. Crucially, the aryl bromide serves as a synthetic handle for late-stage palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura), allowing chemists to rapidly generate biaryl libraries for Structure-Activity Relationship (SAR) profiling.

Experimental Workflows & Logical Relationships

To visualize the divergent synthetic utility of this scaffold, the following workflow demonstrates its transformation into advanced agrochemical candidates.

Fig 1: Synthetic workflow from the brominated pyrazole aldehyde to advanced biaryl agrochemical candidates.

Self-Validating Experimental Protocols

The following protocols are designed with built-in validation checkpoints to ensure high-fidelity synthesis, a critical requirement in agrochemical R&D.

Protocol A: Mild Oxidation to Pyrazole-4-carboxylic Acid

Objective: Convert the C4-carboxaldehyde to a carboxylic acid without dehalogenating the N1-(4-bromophenyl) group. Mechanistic Choice: We utilize the Pinnick oxidation rather than harsh metal oxidants (like KMnO4). The Pinnick oxidation uses sodium chlorite ( NaClO2​ ) as the active oxidant, which is highly chemoselective for aldehydes and prevents unwanted oxidation of the pyrazole nitrogen or cleavage of the aryl-bromide bond.

Step-by-Step Methodology:

• Preparation: Dissolve 10.0 mmol of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde in 40 mL of tert-butanol and 10 mL of 2-methyl-2-butene (acts as a hypochlorous acid scavenger to prevent side-chlorination).

• Buffer Addition: Add a solution of sodium dihydrogen phosphate ( NaH2​PO4​ , 30.0 mmol) in 10 mL of water to buffer the reaction at pH ~3.5.

• Oxidation: Slowly add sodium chlorite ( NaClO2​ , 15.0 mmol) in 15 mL of water dropwise over 30 minutes at 0°C.

• Reaction: Stir the mixture at room temperature for 4 hours.

• Workup: Remove volatiles under reduced pressure. Acidify the aqueous layer with 1M HCl to pH 2 to precipitate the carboxylic acid. Filter, wash with cold water, and dry under a vacuum.

Self-Validation Checkpoint:

• TLC: Complete consumption of the starting material ( Rf​ = 0.6 in 1:1 Hexane:EtOAc) and appearance of a baseline spot.

• 1H-NMR ( DMSO−d6​ ): The sharp aldehyde proton peak at ~9.9 ppm must completely disappear, replaced by a broad carboxylic acid OH exchangeable singlet at ~12.5 ppm.

Protocol B: Amidation to Form SDHI Fungicide Prototypes

Objective: Couple the pyrazole-4-carboxylic acid with an aniline derivative to form the active SDHI carboxamide pharmacophore [2][3]. Mechanistic Choice: HATU is selected as the coupling reagent over standard EDC/HOBt due to its superior efficiency in overcoming the steric hindrance caused by the C5-methyl group adjacent to the carboxylic acid.

Step-by-Step Methodology:

• Activation: Dissolve 5.0 mmol of the synthesized pyrazole-4-carboxylic acid in 20 mL of anhydrous DMF. Add HATU (5.5 mmol) and N,N-Diisopropylethylamine (DIPEA, 15.0 mmol). Stir for 15 minutes at room temperature to form the active ester.

• Coupling: Add the desired aniline (e.g., 2-isopropylaniline, 5.0 mmol) to the mixture.

• Reaction: Stir under a nitrogen atmosphere for 12 hours.

• Workup: Quench with saturated NaHCO3​ (50 mL) and extract with Ethyl Acetate (3 x 30 mL). Wash the organic layer with 1M HCl, brine, dry over Na2​SO4​ , and concentrate. Purify via flash chromatography.

Self-Validation Checkpoint:

• LC-MS: Confirm the presence of the product mass [M+H]+ and the absence of the activated ester intermediate.

• IR Spectroscopy: Disappearance of the broad acid O-H stretch (2500-3000 cm−1 ) and appearance of a sharp amide N-H stretch (~3300 cm−1 ) and amide C=O stretch (~1650 cm−1 ).

Protocol C: Late-Stage Suzuki-Miyaura Cross-Coupling

Objective: Exploit the N1-(4-bromophenyl) handle to introduce diverse aryl groups, optimizing the LogP for crop tissue penetration [3][5].

Step-by-Step Methodology:

• Setup: In a Schlenk flask, combine the bromophenyl-pyrazole-carboxamide (2.0 mmol), a substituted arylboronic acid (2.4 mmol), and K2​CO3​ (6.0 mmol).

• Solvent & Catalyst: Add 15 mL of a 4:1 Toluene/Water mixture. Degas via three freeze-pump-thaw cycles. Add Pd(dppf)Cl2​ (0.1 mmol, 5 mol%).

• Reaction: Heat to 90°C for 8 hours under argon.

• Workup: Filter through a Celite pad, extract with dichloromethane, and purify via automated flash chromatography.

Self-Validation Checkpoint:

• GC-MS (Internal Standard Method): Track the disappearance of the characteristic isotopic doublet of the brominated starting material (approx. 1:1 ratio for 79Br/81Br ) and the emergence of the higher molecular weight biaryl product peak.

Quantitative Data Presentation

To predict the agrochemical viability of the synthesized compounds, we track their physicochemical properties against the "Tice Rules" (the agrochemical equivalent of Lipinski's Rule of 5).

Table 1: Physicochemical Property Evolution During Synthesis

Compound Stage	Molecular Weight ( g/mol )	cLogP (Lipophilicity)	TPSA (Ų)	H-Bond Donors	H-Bond Acceptors	Agrochemical Viability (Tice Rules)
1. Starting Aldehyde	265.11	2.85	34.89	0	2	High (Excellent starting scaffold)
2. Carboxylic Acid	281.11	2.50	55.12	1	3	Moderate (Too polar for final use)
3. Carboxamide (SDHI)	~398.30	4.20	46.33	1	2	Optimal (Ideal for cuticular penetration)
4. Biaryl Product	~450.50	5.10	46.33	1	2	Good (High retention in waxy plant layers)

Data summarized based on predictive modeling of the 1-(4-Bromophenyl)-5-methyl-1H-pyrazole core transformations.

Mechanism of Action (MoA): SDHI Pathway

When the starting aldehyde is successfully converted into a pyrazole-4-carboxamide, the resulting compound acts as a Succinate Dehydrogenase Inhibitor (SDHI). The diagram below illustrates the logical relationship between the agrochemical and the fungal metabolic pathway.

Fig 2: Mechanism of Action (MoA) for pyrazole-derived Succinate Dehydrogenase Inhibitors (SDHIs).

References

• US Patent 5,223,526A. "Pyrazole carboxanilide fungicides and use." Google Patents, 1993.

• Rasayan J. Chem . "Design, Synthesis, Characterization and Biological Evaluation of Aryl Pyrazole-Indanone Hybrids." Rasayan Journal of Chemistry, Vol 14, 2021. Available at: [Link]

• Research J. Pharm. Tech . "Pharmacological Significance of Pyrazole and its Derivatives." Research Journal of Pharmaceutical Dosage Forms and Technology, 2014. Available at: [Link]

• ResearchGate . "Synthesis and Antimicrobial Activity of Pyrazole-4-carboxylic Acid Hydrazides and N-(4-Pyrazoyl)hydrazones of Aromatic and Heteroaromatic Aldehydes." ResearchGate, 2018. Available at: [Link]

Sources

• 1. rjpdft.com [rjpdft.com]
• 2. 732494 | Sigma-Aldrich [sigmaaldrich.com]
• 3. US5223526A - Pyrazole carboxanilide fungicides and use - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Bot Verification [rasayanjournal.co.in]

Technical Notes & Optimization

How to purify 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde from reaction mixtures

Technical Support Center: Purification of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently guide researchers through the complexities of isolating heterocyclic building blocks. The synthesis of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde (CAS: 1202029-61-5)[1] is predominantly achieved via the Vilsmeier-Haack formylation of the corresponding pyrazole precursor using Phosphorus Oxychloride ( POCl3​ ) and N,N-Dimethylformamide (DMF)[2][3].

While the reaction is robust, the purification is notoriously challenging. This guide provides a mechanistic, self-validating protocol to ensure high yield and >99% purity.

Section 1: Mechanistic Grounding & Causality

The Vilsmeier-Haack reaction does not directly produce the target aldehyde; it generates a highly polar halomethyleniminium intermediate[3].

• The Hydrolysis Bottleneck: If this intermediate is not fully hydrolyzed and neutralized during the aqueous workup, it remains water-soluble. Attempting to extract the product under acidic conditions will lead to catastrophic yield losses because the protonated intermediate will not partition into the organic phase[4].

• The DMF Problem: The reaction utilizes excess DMF, which is highly miscible with both water and organic solvents. Residual DMF will carry over into your organic layer, causing your final product to oil out and streak heavily during silica gel chromatography[2].

Section 2: Standard Operating Procedure (SOP) for Purification

This step-by-step methodology is designed as a self-validating system. Do not proceed to the next step unless the validation criteria are met.

Step 1: Quenching and Hydrolysis

• Procedure: Slowly pour the crude reaction mixture over vigorously stirred crushed ice (approximately 5–10 times the reaction volume)[5].

• Causality: Adding the reaction to ice (rather than water to the reaction) controls the violent exothermic hydrolysis of excess POCl3​ and initiates the breakdown of the iminium salt into the desired carboxaldehyde.

Step 2: Strict Neutralization

• Procedure: Carefully add saturated aqueous Sodium Carbonate ( Na2​CO3​ ) dropwise until the aqueous phase reaches a stable pH of 7–8[4].

• Causality: The acidic environment (from HCl and phosphoric acid byproducts) keeps the intermediate protonated. Neutralization ensures the aldehyde is fully liberated.

• Self-Validation: Test the aqueous layer with pH paper. If the pH is < 7, the product is still trapped in the aqueous phase. If pH > 10, you risk base-catalyzed degradation or severe emulsion formation.

Step 3: Liquid-Liquid Extraction & DMF Removal

• Procedure: Extract the neutralized aqueous layer three times with Ethyl Acetate (EtOAc) or Dichloromethane (DCM)[2][4]. Combine the organic layers and wash them twice with a 5% aqueous Lithium Chloride (LiCl) solution, followed by a final wash with saturated brine.

• Causality: The LiCl wash specifically alters the osmotic pressure to pull residual, highly polar DMF into the aqueous phase, preventing it from contaminating the crude solid.

Step 4: Silica Gel Column Chromatography

• Procedure: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure[2][4]. Dry-load the crude residue onto a silica gel column. Elute using a gradient of Hexanes to EtOAc (starting at 9:1 and moving to 7:3).

• Causality: The aldehyde group significantly increases the molecule's polarity compared to the starting pyrazole. Gradient elution ensures the less polar unreacted pyrazole elutes first, followed by clean fractions of the target carboxaldehyde[2].

Step 5: Recrystallization

• Procedure: Dissolve the chromatographed solid in a minimum amount of hot ethanol (or a Hexane/EtOAc mixture) and allow it to cool slowly to room temperature, then transfer to an ice bath. Filter the resulting crystals.

• Causality: Chromatography may leave trace regioisomers or colored polymeric impurities. Crystallization leverages the distinct lattice energy of the target compound to reject these final impurities, achieving >99% purity.

Section 3: Chromatographic Data & Impurity Profiling

Summarized below is the expected quantitative behavior of the reaction mixture components to guide your chromatographic separation.

Compound / Impurity	Role	Polarity	Typical Rf (Hexane:EtOAc 7:3)	Recommended Removal Strategy
1-(4-Bromophenyl)-5-methyl-1H-pyrazole	Starting Material	Low	0.65 - 0.75	Silica gel chromatography (elutes first)
1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde	Target Product	Medium	0.35 - 0.45	Gradient elution; Recrystallization
N,N-Dimethylformamide (DMF)	Solvent / Reagent	High	0.00 - 0.10 (streaks)	5% Aqueous LiCl wash during extraction
Phosphoric Acid Byproducts	Reaction Byproduct	Very High	0.00 (Baseline)	Aqueous basic wash (sat. Na2​CO3​ )[4]

Section 4: Visual Workflow

Caption: Workflow for purifying 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde from crude mixtures.

Section 5: Troubleshooting FAQs

Q: My extraction formed a stubborn emulsion. How do I break it? A: Emulsions in Vilsmeier-Haack workups are typically caused by polymeric byproducts or incomplete neutralization of phosphates. To resolve this:

• Add more brine (saturated NaCl ) to the aqueous layer to increase ionic strength.

• Filter the entire biphasic mixture through a pad of Celite to remove insoluble polymeric particulates stabilizing the emulsion.

• Ensure the pH is strictly between 7 and 8; highly alkaline conditions can saponify trace impurities and worsen emulsions[4].

Q: Why is my purified product an oil instead of a solid? A: Pure 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde should typically solidify. If it remains an oil, it is likely contaminated with residual DMF or water[2]. Redissolve the oil in a volatile solvent (like DCM), dry thoroughly over anhydrous Na2​SO4​ , filter, and concentrate under high vacuum (rotary evaporator followed by a Schlenk line) for at least 4 hours. If it still does not solidify, attempt trituration with cold hexanes.

Q: Can I skip column chromatography and go straight to recrystallization? A: If the TLC of your crude extract shows complete consumption of the starting material and only minor baseline impurities, you can attempt a direct recrystallization from hot ethanol. However, if unreacted 1-(4-bromophenyl)-5-methyl-1H-pyrazole is present, it often co-crystallizes with the product, making silica gel chromatography the most reliable primary purification step[2][4].

References

• "1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde." Amerigo Scientific. URL:[Link]

• "Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions." Arkat USA. URL:[Link]

• "Synthesis of Novel 1-[(2,6-Dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes." Molecules (PMC/NIH). URL:[Link]

• "REVIEW ARTICLE ON VILSMEIER-HAACK REACTION." International Journal of Pharmaceutical Chemistry and Biological Sciences (IJPCBS). URL:[Link]

Sources

• 1. 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde - Amerigo Scientific [amerigoscientific.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ijpcbs.com [ijpcbs.com]
• 4. arkat-usa.org [arkat-usa.org]
• 5. Synthesis of Novel 1-[(2,6-Dichloro-4-trifluoromethyl)phenyl]-3-aryl-1H-pyrazole-4-carbaldehydes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Vilsmeier-Haack Reactions for Pyrazole-4-Carboxaldehydes

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of pyrazole-4-carboxaldehydes via the Vilsmeier-Haack reaction. Pyrazole-4-carboxaldehydes are crucial building blocks in medicinal chemistry, and mastering their synthesis is key to advancing many research projects.[1] This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to help you navigate the complexities of this reaction and optimize your outcomes.

Introduction to the Vilsmeier-Haack Reaction on Pyrazoles

The Vilsmeier-Haack reaction is a powerful and widely used method for the formylation of electron-rich heterocyclic compounds.[2][3] In the context of pyrazole chemistry, it offers a direct route to introduce a formyl (-CHO) group, typically at the C4 position, which is the most common site of attack due to the electronic properties of the pyrazole ring.[4] These resulting pyrazole-4-carboxaldehydes are versatile intermediates for further functionalization in the development of novel therapeutic agents and other advanced materials.[1]

The reaction involves an electrophilic aromatic substitution where the pyrazole nucleus attacks a chloroiminium salt, known as the Vilsmeier reagent.[2][4] This reagent is typically generated in situ from a substituted amide, most commonly N,N-dimethylformamide (DMF), and a halogenating agent like phosphorus oxychloride (POCl₃).[2][5] The resulting iminium salt intermediate is then hydrolyzed during aqueous work-up to yield the desired aldehyde.[2]

Frequently Asked Questions (FAQs)

Q1: What is the Vilsmeier reagent and how is it prepared?

The Vilsmeier reagent is a chloroiminium salt that acts as the electrophile in the formylation reaction.[4][6] It is most commonly prepared in situ by the slow, dropwise addition of phosphorus oxychloride (POCl₃) to an ice-cold solution of anhydrous N,N-dimethylformamide (DMF).[4][5] This process is exothermic and must be conducted under strictly anhydrous conditions to prevent the decomposition of the reagent.[4]

Q2: What are the primary safety concerns associated with the Vilsmeier-Haack reaction?

The reagents involved are hazardous and require careful handling. Phosphorus oxychloride (POCl₃) is highly corrosive and reacts violently with water.[4][6] The Vilsmeier reagent itself is also moisture-sensitive.[6] It is imperative to perform the reaction in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[4][6] The work-up, which often involves quenching the reaction with ice, should be performed slowly and cautiously to control the exothermic nature of the hydrolysis.[4][6]

Q3: How can the progress of the reaction be monitored?

Thin-layer chromatography (TLC) is the most common method for monitoring the reaction's progress.[4][6] A small aliquot of the reaction mixture is carefully quenched (e.g., with a saturated sodium bicarbonate solution), extracted with an organic solvent, and then spotted on a TLC plate.[4] The disappearance of the starting pyrazole and the appearance of the more polar product spot will indicate the progression of the reaction.[6]

Q4: Why is the formylation generally regioselective for the C4 position of the pyrazole ring?

The regioselectivity of the Vilsmeier-Haack reaction on pyrazoles is governed by the electronic properties of the heterocyclic ring. The C4 position is the most electron-rich and sterically accessible position, making it the most favorable site for electrophilic attack by the Vilsmeier reagent.[4]

Troubleshooting Guide

This section addresses common issues encountered during the Vilsmeier-Haack formylation of pyrazoles and provides actionable solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Inactive Vilsmeier Reagent: Moisture in reagents or glassware can decompose the reagent.[4][6] 2. Insufficiently Reactive Substrate: Electron-withdrawing groups on the pyrazole ring decrease its reactivity.[1][4] 3. Incomplete Reaction: Reaction time or temperature may be insufficient.[4][6] 4. Product Decomposition During Work-up: The product may be sensitive to harsh acidic or basic conditions.[4]	1. Ensure all glassware is flame-dried or oven-dried. Use anhydrous DMF and fresh, high-purity POCl₃. Prepare the Vilsmeier reagent at low temperature (0-5 °C) and use it immediately.[4][6] 2. For less reactive substrates, consider using a larger excess of the Vilsmeier reagent or increasing the reaction temperature (e.g., to 70-120 °C).[1][4] 3. Monitor the reaction by TLC until the starting material is consumed. If the reaction is sluggish, consider gradually increasing the temperature.[4][6] 4. Perform the aqueous work-up at low temperatures by pouring the reaction mixture onto crushed ice. Neutralize carefully with a mild base like sodium bicarbonate.[4][6]
Formation of a Dark, Tarry Residue	1. Reaction Overheating: The reaction is exothermic, and excessive heat can lead to polymerization and decomposition.[4][6] 2. Presence of Impurities: Impurities in the starting materials or solvents can catalyze side reactions.[6]	1. Maintain strict temperature control, especially during the preparation of the Vilsmeier reagent and the addition of the pyrazole. Use an ice bath to manage the reaction temperature.[4][6] 2. Use purified, high-purity starting materials and anhydrous solvents.[6]
Multiple Products Observed on TLC	1. Side Reactions: Possible side reactions include di-formylation or chlorination, especially with pyrazolones.[2][6]	1. Optimize the stoichiometry of the Vilsmeier reagent; a large excess may lead to side products.[6] Ensure the reaction temperature is not too high and the reaction time is not excessively long. Purify the crude product using column chromatography on silica gel or recrystallization.[6]
Difficulty in Isolating the Product	1. Product is Water-Soluble: The formylated pyrazole may have some solubility in the aqueous layer during work-up.[4][6] 2. Emulsion Formation During Extraction: This can make phase separation difficult.[4][6]	1. Saturate the aqueous layer with NaCl (brine) to decrease the polarity of the aqueous phase and drive the product into the organic layer. Extract multiple times with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).[4][6] 2. Add a small amount of brine or a different organic solvent to break the emulsion. Centrifugation can also be effective.

Visualizing the Process

Vilsmeier-Haack Reaction Mechanism on Pyrazole

Caption: Key steps in the formylation of a pyrazole at the C4 position.

Troubleshooting Workflow for Low Product Yield

Caption: A decision-making process for troubleshooting low product yield.

Experimental Protocols

General Protocol for the Vilsmeier-Haack Formylation of a Pyrazole

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Pyrazole substrate

• Anhydrous N,N-Dimethylformamide (DMF)

• Phosphorus oxychloride (POCl₃), freshly distilled

• Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) (optional solvent)

• Crushed ice

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., Dichloromethane, Ethyl Acetate)

Procedure:

• Vilsmeier Reagent Preparation:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, place anhydrous DMF (3.0-5.0 equivalents).

  • Cool the flask in an ice-salt bath to 0-5 °C.

  • Slowly add POCl₃ (1.2-2.0 equivalents) dropwise to the stirred DMF via the dropping funnel, ensuring the internal temperature does not exceed 10 °C.[6]

  • After the addition is complete, stir the mixture at 0-5 °C for 15-30 minutes. The formation of a white solid or a viscous liquid indicates the formation of the Vilsmeier reagent.

• Formylation Reaction:

  • Dissolve the pyrazole substrate (1.0 equivalent) in a minimal amount of anhydrous DMF or DCM.[4][6]

  • Add the solution of the pyrazole dropwise to the prepared Vilsmeier reagent at 0-5 °C.[4][6]

  • After the addition, allow the reaction mixture to warm to room temperature and then heat to the desired temperature (e.g., 70-80 °C, but can be as high as 120 °C for unreactive substrates) for 2-6 hours.[1][6]

  • Monitor the reaction progress by TLC until the starting material is consumed.[6]

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully and slowly pour the reaction mixture onto a vigorously stirred mixture of crushed ice and water.[6]

  • Neutralize the acidic solution by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.[6]

  • Extract the aqueous mixture with an appropriate organic solvent (e.g., DCM or ethyl acetate) three times.[6]

  • Combine the organic layers and wash with brine.[6]

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.[6]

• Purification:

  • Purify the crude product by column chromatography on silica gel or by recrystallization to afford the pure pyrazole-4-carboxaldehyde.

References

• Technical Support Center: Optimization of Vilsmeier-Haack Reaction Conditions for Pyrazoles - Benchchem. (n.d.).
• Troubleshooting guide for the Vilsmeier-Haack formylation of 3-Methylpyrazole - Benchchem. (n.d.).
• The Vilsmeier-Haack Reaction: A Comprehensive Technical Guide to the Synthesis of 5-Formyluracil Derivatives - Benchchem. (n.d.).
• Popov, A. V., et al. (2019). Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions. Arkat USA.
• Synthetic Utility of the Vilsmeier–Haack Reagent in Organic Synthesis. (2023). SynOpen.
• Chahal, M., et al. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances.

Sources

• 1. arkat-usa.org [arkat-usa.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. thieme-connect.com [thieme-connect.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Resolving NMR Peak Overlaps in the Analysis of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the NMR analysis of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde. This resource is designed for researchers, chemists, and drug development professionals who may encounter challenges with spectral resolution, particularly peak overlap, during the characterization of this and structurally related compounds. Our goal is to provide not just solutions, but a clear rationale behind each troubleshooting step, empowering you to make informed decisions in your experimental work.

The unique structure of this molecule, featuring a substituted aromatic ring, a pyrazole core, a methyl group, and an aldehyde, gives rise to a ¹H NMR spectrum where signals, especially in the aromatic region, can be poorly resolved. This guide offers a structured approach to systematically troubleshoot and resolve these issues.

Troubleshooting Guide: Specific Issues & Solutions

This section addresses common problems encountered during the NMR analysis of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde in a direct question-and-answer format.

Q1: The signals in the aromatic region of my ¹H NMR spectrum (approx. 7.5-7.8 ppm) are crowded and overlapping. How can I resolve and confidently assign them?

A1: This is the most common challenge with this molecule. The 4-bromophenyl group produces what is known as an AA'BB' spin system, which appears as two distinct doublets. These signals can be very close in chemical shift, leading to overlap that complicates analysis.

Underlying Cause: The electronic symmetry of the para-substituted phenyl ring results in similar chemical environments for the ortho- and meta-protons (H-2'/H-6' and H-3'/H-5', respectively), causing their signals to appear close together.

Troubleshooting Steps:

• Optimize Spectrometer Conditions: Before attempting more advanced methods, ensure the instrument is properly shimmed. Poor magnetic field homogeneity is a primary cause of peak broadening and loss of resolution.[1] A well-shimmed magnet will produce sharp, symmetrical peaks, which may be enough to resolve closely spaced signals.[2]

• Change the Deuterated Solvent: The simplest and often highly effective method is to re-run the sample in a different solvent.[3] Aromatic solvents like benzene-d₆ or toluene-d₈ can induce significant shifts through anisotropic effects, altering the chemical environment of the protons and often separating overlapping signals.[3] For instance, switching from CDCl₃ to acetone-d₆ or DMSO-d₆ can change the relative positions of the aromatic signals.

• Increase the Magnetic Field Strength: If available, acquiring the spectrum on a higher field spectrometer (e.g., moving from 400 MHz to 600 MHz) will increase the dispersion of signals along the frequency axis, often resolving the overlap without any further changes to the experiment.[4]

• Utilize 2D NMR Spectroscopy: Two-dimensional NMR is a powerful tool for resolving overlapping signals.[5][6]

  • COSY (Correlation Spectroscopy): This is the definitive experiment for this issue. A COSY spectrum shows correlations between protons that are J-coupled (typically through 2-3 bonds).[7][8] You will observe a "cross-peak" connecting the two overlapping doublets of the bromophenyl group, confirming their relationship and allowing you to trace the spin system.

  • TOCSY (Total Correlation Spectroscopy): If the aromatic signals were part of a larger, more complex spin system, a TOCSY experiment could reveal all protons within that coupled network, which is particularly useful for analyzing complex molecules with overlapping signals.[7][9]

Q2: I am unable to distinguish the pyrazole ring proton from the aromatic signals. How can I definitively identify it?

A2: The lone proton on the pyrazole ring (H-3) is a singlet and is expected to appear in the aromatic region. Its proximity to the signals from the bromophenyl group can sometimes lead to ambiguity.

Underlying Cause: The chemical shift of the pyrazole proton is influenced by the aromatic nature of the heterocyclic ring and the electron-withdrawing effect of the adjacent nitrogen atom.[10]

Troubleshooting Steps:

• Run a Heteronuclear 2D NMR Experiment:

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons directly to the carbons they are attached to (one-bond C-H correlation).[5] Since the pyrazole proton and the bromophenyl protons are attached to different carbon atoms with distinct chemical shifts, their signals will appear at different vertical coordinates in the HSQC spectrum, providing unambiguous assignment.[11]

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons over two or three bonds. You can use the HMBC to confirm the pyrazole proton's assignment by observing its correlation to the quaternary carbons within the pyrazole ring. This technique is invaluable for piecing together molecular fragments.[11][12]

• Nuclear Overhauser Effect (NOE) Spectroscopy:

  • A 1D or 2D NOESY experiment can identify protons that are close in space.[6][7] Irradiating the methyl group (at position 5) should show an NOE correlation to the pyrazole proton (at position 3), as they are on the same ring system and spatially proximate. This would differentiate it from the more distant bromophenyl protons.

Q3: My methyl singlet is broad or appears to be overlapping with a solvent or impurity peak. What should I do?

A3: The methyl group at position 5 of the pyrazole ring should be a sharp singlet. Broadening or overlap can compromise integration and structural confirmation.

Troubleshooting Steps:

• Check Solvent Purity: Consult a table of common NMR solvent impurities to see if the overlapping peak corresponds to a known contaminant like water or grease.[13] The residual proton signal of the deuterated solvent itself can also be the culprit.[14]

• Change the Solvent: As with aromatic overlap, changing the solvent (e.g., from CDCl₃ to Benzene-d₆) will likely shift your methyl signal away from the interfering peak.

• Use an HSQC Spectrum: An HSQC experiment will show a clear correlation between the methyl protons and the methyl carbon, confirming its identity and allowing you to determine its precise ¹H chemical shift from the 2D plot, even if it's obscured in the 1D spectrum.

Frequently Asked Questions (FAQs)

What are the expected ¹H NMR chemical shifts for 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde?

While exact shifts are solvent-dependent, the following table provides typical ranges for the key protons in this molecule.

Proton Group	Multiplicity	Approximate Chemical Shift (ppm)	Notes
Aldehyde-H	Singlet (s)	9.5 - 10.5	Highly deshielded due to the carbonyl group.
Pyrazole-H (H-3)	Singlet (s)	7.8 - 8.5	Aromatic proton on the heterocyclic ring.
Phenyl-H (H-2', H-6')	Doublet (d)	7.6 - 7.9	Protons ortho to the pyrazole ring.
Phenyl-H (H-3', H-5')	Doublet (d)	7.5 - 7.8	Protons meta to the pyrazole ring.
Methyl-H	Singlet (s)	2.4 - 2.8	Attached to the pyrazole ring at position 5.

Can changing the sample temperature help resolve peak overlap?

Yes, Variable Temperature (VT) NMR can be a useful tool.[3] For some molecules, changing the temperature can alter the populations of different conformers, which may lead to shifts in peak positions.[3] However, for a relatively rigid molecule like this one, the effect may be minimal unless you are studying dynamic processes like restricted bond rotation.

What is a Lanthanide Shift Reagent (LSR) and is it a good option here?

LSRs are paramagnetic complexes (often of Europium or Praseodymium) that can be added to an NMR sample.[15][16] They coordinate to Lewis basic sites in the molecule (in this case, likely the aldehyde oxygen or pyrazole nitrogens) and induce large changes in the chemical shifts of nearby protons. The magnitude of the shift is dependent on the distance from the lanthanide ion.[16]

• Applicability: This could be a viable, albeit older, technique. It would likely shift the pyrazole and aldehyde protons significantly more than the bromophenyl protons, aiding in their assignment.

• Limitations: LSRs can cause significant line broadening, which reduces resolution.[15] They are also highly sensitive to water. Modern 2D NMR techniques are generally preferred as they provide more definitive information without chemically altering the sample.[17]

How can I improve the quality of my data through processing?

Proper data processing is critical for resolving minor overlap.[18]

• Zero Filling: Appending zeros to the end of your Free Induction Decay (FID) before Fourier transformation can improve the digital resolution, resulting in smoother, better-defined peaks.[19]

• Apodization (Window Functions): Applying a window function, such as an exponential multiplication or a Gaussian function, can be used to either improve resolution or enhance signal-to-noise at the cost of the other.

• Baseline and Phase Correction: Ensure the spectrum is properly phased and the baseline is flat. Automated routines are good, but manual correction is often necessary for high-quality spectra.[18][19]

Key Experimental Protocols

Protocol 1: Acquiring a High-Resolution 1D ¹H Spectrum

• Sample Preparation: Dissolve 5-10 mg of your compound in ~0.6 mL of a high-purity deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a quality NMR tube. Filter the solution if any particulate matter is visible.

• Spectrometer Setup: Insert the sample into the spectrometer. Lock onto the deuterium signal of the solvent and allow the sample temperature to equilibrate.

• Shimming: Carefully shim the magnetic field on your sample. This is the most critical step for achieving high resolution.[1] Monitor the lock signal and the shape of a prominent singlet (like the methyl peak) to optimize homogeneity.

• Acquisition: Set appropriate spectral width to cover all expected signals (~0-12 ppm). Use a sufficient number of scans to achieve good signal-to-noise (typically 8-16 scans for a sample of this concentration). Ensure the acquisition time is long enough (e.g., 3-4 seconds) to allow the FID to decay fully for sharp signals.

• Processing: Apply Fourier transform, followed by careful manual phase and baseline correction.[20]

Protocol 2: Performing a 2D COSY Experiment

• Sample and Setup: Use the same sample prepared for the 1D ¹H experiment. A well-shimmed spectrometer is essential.

• Pulse Program: Select a standard COSY pulse sequence (e.g., 'cosygpqf' on a Bruker instrument).[21]

• Parameters:

  • Set the spectral width in both dimensions (F1 and F2) to be the same as your 1D ¹H spectrum.

  • Acquire a sufficient number of scans per increment (e.g., 2-4) and an adequate number of increments in the F1 dimension (e.g., 256-512) to achieve good resolution.

• Processing: Process the data using a sine-squared window function in both dimensions. After Fourier transformation, symmetrize the spectrum if necessary.

• Analysis: Identify the diagonal peaks, which correspond to your 1D spectrum. Off-diagonal cross-peaks indicate J-coupling between protons. Look for the cross-peak connecting the two signals in the crowded aromatic region to confirm their coupling.[8]

Visualization Workflows

The following diagrams illustrate the logical workflow for troubleshooting NMR peak overlap and the expected outcome of a key experiment.

Caption: Expected COSY correlations for the bromophenyl protons.

References

• Mestrelab Research. (2014, October 30). qNMR of mixtures: what is the best solution to signal overlap? Mestrelab Research. [Link]

• Al-Azab, F. M. (2013). Theoretical NMR investigation of pyrazol and substituted pyrazoles, DNMR and 1 H spin-lattice relaxation times. ResearchGate. [Link]

• Chemistry Stack Exchange. (2021, February 11). How to assign overlapping multiplets in 1H NMR spectra?[Link]

• University of Wisconsin-Madison. (2001, December 5). Resolution in NMR Spectroscopy. [Link]

• Wikipedia. Two-dimensional nuclear magnetic resonance spectroscopy. [Link]

• PubChem. 1-(4-bromophenyl)-5-methyl-1h-pyrazole-4-carboxaldehyde. [Link]

• Weljie, A. M., Newton, J., Mercier, P., Carlson, E., & Slupsky, C. M. (2006). Recommended strategies for spectral processing and post-processing of 1D 1H-NMR data of biofluids with a particular focus on urine. PMC. [Link]

• Stanovnik, B., Svete, J., & Tišler, M. (2014). Synthesis and Characterization of New Pyrano[2,3-c]pyrazole Derivatives as 3-Hydroxyflavone Analogues. PMC. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. ACS Publications. [Link]

• Mo, H., & Raftery, D. (2008). Solvent Signal is a NMR Concentration Reference. PMC. [Link]

• ResearchGate. Two-dimensional NMR COSY spectrum of N-((1H-pyrazol-1-yl)methyl)thiazol-2-amine, 7. [Link]

• Chemistry LibreTexts. (2025, January 2). 2D NMR Introduction. [Link]

• Elguero, J., & Goya, P. (2004). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. [Link]

• Indian Journal of Chemistry. 1-phenyl-1H-pyrazole- 4-carboxaldehyde and Its Aldimines Derivatives. [Link]

• ResearchGate. (2026, February 7). Lanthanide Shift Reagents in Nuclear Magnetic Resonance Spectroscopy. [Link]

• ApSimon, J. W., Beierbeck, H., & Saunders, J. K. (1973). Lanthanide Shift Reagents in 13C Nuclear Magnetic Resonance: Quantitative Determination of Pseudocontact Shifts and Assignment of 13C Chemical Shifts of Steroids. Canadian Journal of Chemistry. [Link]

• Chemistry LibreTexts. (2022, August 28). 4.7: NMR Spectroscopy. [Link]

• JoVE. (2024, December 5). Video: 2D NMR: Overview of Homonuclear Correlation Techniques. [Link]

• UCSB Chem and Biochem NMR Facility. Signal Folding or Aliasing - NMR Theory. [Link]

• Digital CSIC. (2025, August 26). A Computational Study of the NMR Chemical Shifts of Polynitropyrazoles. [Link]

• Amerigo Scientific. 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde. [Link]

• University of Missouri-St. Louis. Basic NMR Theory; an Introduction. [Link]

• Semantic Scholar. Multinuclear NMR study of Au(I), Pd(II) and Ag(I) pyrazole complexes to investigate the coordination mode. [Link]

• Creative Biostructure. (2025, March 27). Understanding 2D NMR Spectra: How to Read and Interpret Them. [Link]

• The MetaRbolomics book. 2.3 NMR data handling and (pre-)processing. [Link]

• Chemistry LibreTexts. (2024, November 12). 23.1: NMR Shift Reagents. [Link]

• ResearchGate. (PDF) 3-(4-Bromophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. [Link]

• Sheffield Hallam University Research Archive. (2021, April 26). NMR study of lanthanide shift reagents. [Link]

• RSC Publishing. (2024, February 26). A pH-enhanced resolution in benchtop NMR spectroscopy. [Link]

• Chemistry LibreTexts. (2023, January 29). High Resolution Proton NMR Spectra. [Link]

• Royal Society of Chemistry. (2023, May 17). Chapter 8: Pure Shift 2D NMR Spectroscopy. [Link]

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• 5. Two-dimensional nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
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• 12. Synthesis and Characterization of New Pyrano[2,3-c]pyrazole Derivatives as 3-Hydroxyflavone Analogues - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. Solvent Signal is a NMR Concentration Reference - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Purification of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde by Recrystallization

Welcome to the technical support center for the purification of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the recrystallization of this compound.

Frequently Asked Questions (FAQs)

Q1: What is the first step in selecting a recrystallization solvent for 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde?

The initial and most critical step is to determine the solubility of your crude compound in a range of common laboratory solvents of varying polarities. An ideal recrystallization solvent will dissolve the compound sparingly or not at all at room temperature but will completely dissolve it at the solvent's boiling point.[1][2]

Q2: Based on the structure of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde, what types of solvents are likely to be good candidates?

The molecule possesses both polar (pyrazole ring, carboxaldehyde group) and non-polar (bromophenyl group) features. This suggests that solvents of intermediate polarity, such as alcohols (ethanol, methanol, isopropanol) or esters (ethyl acetate), are likely to be good starting points.[1][3] Very non-polar solvents like hexanes may be suitable as anti-solvents in a mixed-solvent system.[1]

Q3: What are the most common single solvents used for the recrystallization of pyrazole derivatives?

For pyrazole derivatives, common single solvents include ethanol, methanol, isopropanol, acetone, and ethyl acetate.[1] Ethanol is frequently a good choice for aromatic compounds.[3]

Q4: When should I consider using a mixed-solvent system?

A mixed-solvent system is beneficial when no single solvent provides the ideal solubility profile.[1] This typically involves dissolving the compound in a "good" solvent (in which it is highly soluble) at an elevated temperature and then adding a "poor" or "anti-solvent" (in which it is sparingly soluble) until the solution becomes turbid.[1] Common mixed-solvent systems for pyrazole compounds include ethanol-water, hexane-ethyl acetate, and hexane-acetone.[1]

Troubleshooting Guide

Issue 1: The compound "oils out" instead of forming crystals.

"Oiling out" occurs when the compound comes out of solution as a liquid rather than a solid. This often happens if the boiling point of the solvent is higher than the melting point of the compound, or if the solution is cooled too rapidly.[1]

Solutions:

• Slower Cooling: Allow the flask to cool to room temperature slowly before placing it in an ice bath. Insulating the flask can help.

• Use More Solvent: The concentration of the solute may be too high. Add a small amount of additional hot solvent to the mixture.

• Change Solvents: Select a solvent with a lower boiling point.[1]

• Induce Crystallization: Try scratching the inside of the flask with a glass rod at the liquid-air interface or adding a seed crystal of the pure compound.[2]

Issue 2: No crystals form, even after cooling.

This is a common issue and usually indicates that the solution is not supersaturated.

Solutions:

• Insufficient Concentration: You may have used too much solvent. Gently heat the solution to evaporate some of the solvent and then allow it to cool again.

• Induce Crystallization: As with "oiling out," try scratching the flask or adding a seed crystal.[2]

• Extended Cooling: Sometimes, crystallization is slow to initiate. Leave the flask in a cold environment (like a refrigerator) for an extended period.

Issue 3: Low recovery of the purified compound.

A low yield can result from several factors during the recrystallization process.

Solutions:

• Compound is too soluble: The compound may be too soluble in the chosen solvent, even at low temperatures. In this case, a different solvent or a mixed-solvent system is needed.[2]

• Premature crystallization: The compound may have crystallized in the filter funnel during a hot filtration step. Ensure the funnel and receiving flask are pre-heated.

• Excessive washing: Washing the crystals with too much cold solvent can dissolve some of the product. Use a minimal amount of ice-cold solvent for washing.[1][2]

Issue 4: The purified crystals are colored.

Colored impurities can sometimes co-crystallize with the desired compound.

Solution:

• Charcoal Treatment: Activated charcoal can be used to adsorb colored impurities. Add a small amount of charcoal to the hot solution before filtration. Be aware that charcoal can also adsorb some of your product, so use it sparingly.[4]

Experimental Protocols

Protocol 1: Single-Solvent Recrystallization

This protocol provides a general procedure for purifying 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde using a single solvent.

Materials:

• Crude 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde

• Selected recrystallization solvent (e.g., ethanol, isopropanol)

• Erlenmeyer flask

• Hot plate

• Büchner funnel and filter flask

• Filter paper

Procedure:

• Place the crude compound in an Erlenmeyer flask.

• Add a small amount of the selected solvent and heat the mixture to boiling with stirring.[1]

• Continue to add the hot solvent in small portions until the compound just dissolves.[1]

• If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling.

• If necessary, perform a hot gravity filtration to remove any insoluble impurities or charcoal.

• Allow the filtrate to cool slowly to room temperature.

• Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.[1]

• Collect the crystals by vacuum filtration using a Büchner funnel.[1]

• Wash the crystals with a small amount of ice-cold solvent.[1][2]

• Dry the purified crystals, determine the yield, and check the purity (e.g., by melting point).[4]

Protocol 2: Mixed-Solvent Recrystallization

This protocol is for situations where a single solvent is not suitable.

Materials:

• Crude 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde

• "Good" solvent (e.g., ethanol, acetone)

• "Poor" or "anti-solvent" (e.g., water, hexanes)

• Erlenmeyer flask

• Hot plate

• Büchner funnel and filter flask

• Filter paper

Procedure:

• Dissolve the crude compound in the minimum amount of the hot "good" solvent in an Erlenmeyer flask.[1]

• While the solution is still hot, add the "poor" solvent dropwise until the solution becomes cloudy (turbid).[1]

• If the turbidity persists, add a few drops of the hot "good" solvent until the solution becomes clear again.[1]

• Allow the solution to cool slowly to room temperature.

• Place the flask in an ice bath to complete the crystallization.

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of the cold mixed-solvent system or the pure, cold "poor" solvent.

• Dry the purified crystals.

Data Presentation

Table 1: Recommended Solvents for Initial Screening

Solvent	Boiling Point (°C)	Polarity	Rationale for Use
Ethanol	78	Polar Protic	Often effective for aromatic and heterocyclic compounds.[1][3]
Isopropanol	82	Polar Protic	Similar to ethanol, a good alternative.[1]
Ethyl Acetate	77	Polar Aprotic	Intermediate polarity, good for a range of compounds.[1]
Acetone	56	Polar Aprotic	Lower boiling point, can be useful to prevent oiling out.[1]
Toluene	111	Non-polar	Can be used for less polar compounds or as part of a mixed-solvent system.
Hexanes	69	Non-polar	Primarily used as an anti-solvent in mixed-solvent systems.[1]
Water	100	Polar Protic	Can be used as an anti-solvent with water-miscible organic solvents like ethanol.[1]

Visualizations

Diagram 1: Single-Solvent Recrystallization Workflow

Caption: Troubleshooting steps for when a compound oils out.

References

• BenchChem. (2025). Recrystallization techniques for purifying pyrazole compounds. BenchChem Technical Support.
• BenchChem. (2025). Technical Support Center: Purification of Sulfonated Aromatic Aldehydes. BenchChem Technical Support.
• Shetty, et al. (n.d.).
• University of the Witwatersrand, Johannesburg. (n.d.).
• Reddit. (2014, August 4). Veteran chemists, have any advice on recrystallization for an inexperienced undergrad? r/chemistry.
• ResearchGate. (2013, May 8).
• Journal of Garmian University. (2017, July). Synthesis of Some New Pyrazolines via One-Pot Three Component Technique and Their Corresponding Thiazole Compounds.
• IntechOpen. (2016, June 30).
• MDPI. (2021, January 21).
• Atmiya University, Rajkot, Gujarat, India. (n.d.). Chapter : 5 Synthesis and Characterization of 3-(4-Chlorophenyl)
• BenchChem. (n.d.).
• JoVE. (2018, April 2). Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol.
• PubChemLite. (n.d.). 1-(4-bromophenyl)-5-methyl-1h-pyrazole-4-carboxaldehyde.
• MilliporeSigma. (n.d.). 1-(4-Bromophenyl)-1H-pyrazole-5-carbaldehyde | 1269293-53-9.
• MDPI. (2024, January 2). 3-(4-Bromophenyl)-1-carbamothioyl-5-(2-carbamothioylhydrazinyl)-4,5-dihydro-1H-pyrazole-5-carboxylic Acid.
• BenchChem. (n.d.). Solubility of Methyl 3-amino-1H-pyrazole-4-carboxylate in Organic Solvents: A Technical Guide.
• Moksha Publishing House. (2013, October 13). Synthesis, Characterization and Antimicrobial activity of some new phenyl moiety.

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Reference Data & Comparative Studies

Comparative Guide: Pyrazole-4-Carboxaldehyde Derivatives as Next-Generation Antimicrobial Agents

Executive Summary & Rationale

The rise of multidrug-resistant (MDR) pathogens necessitates the development of novel antimicrobial pharmacophores. The pyrazole ring, a privileged five-membered nitrogen heterocycle, has emerged as a cornerstone in medicinal chemistry due to its robust metabolic stability and capacity for extensive hydrogen bonding[1]. Specifically, pyrazole-4-carboxaldehyde serves as a highly versatile electrophilic hub. By utilizing the pot, atom, and step economy (PASE) principles, researchers can hybridize this core with other active moieties (e.g., thiazol-4-ones, chromenes, and thiadiazoles) to create dual-pharmacophore systems[2],[3].

This guide objectively compares the antimicrobial efficacy of various pyrazole-4-carboxaldehyde derivatives, detailing the structural causality behind their performance and providing standardized, self-validating protocols for their synthesis and evaluation.

Mechanistic Grounding: Multi-Target Inhibition

The superior antimicrobial profile of hybridized pyrazole derivatives stems from their ability to simultaneously bind to multiple highly conserved bacterial targets. For instance, thiazol-4-one/thiophene-bearing pyrazole derivatives act as dual inhibitors of DNA Gyrase (preventing DNA supercoiling) and Dihydrofolate Reductase (DHFR) (halting folate biosynthesis)[2]. This dual-targeting mechanism drastically reduces the probability of target-mutation resistance.

Fig 1: Dual-target inhibition mechanism of pyrazole hybrids on DNA Gyrase and DHFR pathways.

Structural Comparison & Antimicrobial Efficacy

The bioactivity of pyrazole-4-carboxaldehyde derivatives is heavily dictated by the nature of the hybridized ring and the electronic effects of the substituents. Electron-withdrawing groups (e.g., halogens, cyano groups) generally increase lipophilicity, enhancing cellular penetration, while electron-donating groups can improve target-binding affinity via resonance stabilization[4].

Quantitative Performance Comparison

The following table summarizes the Minimum Inhibitory Concentration (MIC) data of leading derivative classes against standard pathogenic strains:

Derivative Class	Key Substitutions / Moieties	Target Pathogens	MIC Range	Reference
Thiazol-4-one/Thiophene Hybrids	Thiophene-3-carboxylate (Compound 7b)	S. aureus, E. coli, C. albicans	0.22 – 0.25 μg/mL	[2]
Pyrazolo-thiazolin-4-one	Cyano & Carbonyl groups	C. albicans	0.43 – 0.45 μg/mL	[2]
1,3,4-Thiadiazole Hybrids	Thiosemicarbazone cyclization	Broad-spectrum (Gram +/-)	1.5 – 8.0 μg/mL	[5]
Chromene-Pyrazole Hybrids	Malononitrile + Cyclohexanedione	Broad-spectrum (Gram +/-)	3.12 – 12.5 μg/mL
Acid Hydrazides	N-acylhydrazone	B. subtilis	~20.0 μg/mL	[6]

Expert Insight on Causality: Thiazol-4-one/thiophene hybrids exhibit the lowest MICs (highest potency) because the incorporation of sulfur-containing heterocycles perfectly mimics the spatial geometry required to fit into the ATP-binding pocket of DNA gyrase B[2]. Furthermore, comparative studies demonstrate that hybridizing the pyrazole core with 1,3,4-thiadiazoles yields significantly stronger antimicrobial agents than 1,3,4-oxadiazoles, as the larger atomic radius and lower electronegativity of sulfur (compared to oxygen) enhance favorable Van der Waals interactions within bacterial enzyme active sites[5].

Experimental Methodology: Synthesis & Validation

To ensure reproducibility and scientific integrity, the following protocols outline the synthesis of the core scaffold and its subsequent biological validation.

Fig 2: Standardized workflow from Vilsmeier-Haack synthesis to in vitro antimicrobial validation.

Protocol A: Synthesis of the Pyrazole-4-Carboxaldehyde Core

Objective: Regioselective installation of the formyl group via the Vilsmeier-Haack reaction.

• Reagent Preparation: Cool N,N-dimethylformamide (DMF) to 0°C. Dropwise add Phosphorus oxychloride (POCl₃) under vigorous stirring to generate the highly electrophilic chloroiminium ion (Vilsmeier reagent).

• Addition: Slowly introduce the substituted hydrazone (e.g., derived from acetophenone and phenylhydrazine) to the mixture[4].

• Cyclization & Hydrolysis: Heat the mixture to 80°C for 4 hours. Pour the reaction over crushed ice and neutralize with NaOH.

• Isolation: Filter, wash, and recrystallize the precipitate from ethanol. Causality Check: The Vilsmeier-Haack reaction is strictly employed because the in situ generated chloroiminium ion regioselectively attacks the electron-rich C4 position of the pyrazole ring. The electron-donating nature of the pyrazole nitrogen atoms activates this C4 position, making it the optimal and most thermodynamically stable site for formylation[4].

Protocol B: Self-Validating Broth Microdilution (MIC Assay)

Objective: Quantitative determination of antimicrobial efficacy.

• Inoculum Standardization: Prepare bacterial suspensions matching a 0.5 McFarland standard (~1.5 × 10⁸ CFU/mL).

• Serial Dilution: In a 96-well microtiter plate, perform two-fold serial dilutions of the synthesized pyrazole derivative in Mueller-Hinton broth (using DMSO to ensure complete solubilization).

• Incubation: Inoculate each well with the standardized bacterial suspension and incubate at 37°C for 18–24 hours.

• Colorimetric Validation: Add 0.015% resazurin dye to all wells and incubate for an additional 2 hours. Causality & Trustworthiness: We strictly mandate broth microdilution over agar disk diffusion. Disk diffusion is highly dependent on the agar diffusion coefficient of the compound, which often yields false negatives for highly lipophilic pyrazole hybrids. Standardizing to 0.5 McFarland prevents artificially inflated MICs caused by the "inoculum effect." Furthermore, the addition of resazurin transforms the assay into a self-validating system: active bacterial cytochromes reduce the blue resazurin to pink resorufin. This provides a definitive, objective colorimetric endpoint, entirely eliminating the human error associated with visual turbidity assessments[2].

Conclusion

Pyrazole-4-carboxaldehyde derivatives represent a highly modular and potent class of antimicrobial agents. By strategically hybridizing the C4-aldehyde with thiazol-4-ones, thiophenes, or thiadiazoles, researchers can engineer dual-targeting molecules capable of overcoming MDR pathogen resistance. Future drug development should focus on optimizing the lipophilicity of these hybrids to maximize cell wall penetration while maintaining high affinity for DNA Gyrase and DHFR.

References

• In Vitro Antimicrobial Evaluation, Single-Point Resistance Study, and Radiosterilization of Novel Pyrazole Incorporating Thiazol-4-one/Thiophene Derivatives as Dual DNA Gyrase and DHFR Inhibitors against MDR Pathogens (NIH / PMC)
• Synthesis and Antimicrobial Activity of Pyrazole4-carboxylic Acid Hydrazides and N-(4-Pyrazoyl)hydrazones of Aromatic and Heteroaromatic Aldehydes (ResearchGate)
• Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade (MDPI)
• Synthesis and evaluation of chromene-based compounds containing pyrazole moiety as antimicrobial agents (d-nb.info)
• Antimicrobial, molecular docking and SAR studies of pyrazole clubbed imino in vitro phenyl derivatives (AJPP)
• Pyrazole-3(4)-carbaldehyde: synthesis, reactions and biological activity (ResearchGate)
• Pharmacological Significance of Pyrazole and its Derivatives (RJ PDFT)

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• 2. In Vitro Antimicrobial Evaluation, Single-Point Resistance Study, and Radiosterilization of Novel Pyrazole Incorporating Thiazol-4-one/Thiophene Derivatives as Dual DNA Gyrase and DHFR Inhibitors against MDR Pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ajpp.in [ajpp.in]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Mass spectrometry fragmentation pattern analysis of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde

An In-Depth Guide to the Mass Spectrometry Fragmentation Analysis of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde

Authored by: A Senior Application Scientist

Introduction

In the landscape of modern drug discovery and development, the precise structural elucidation of novel heterocyclic compounds is a cornerstone of advancing medicinal chemistry. Among these, pyrazole derivatives are of significant interest due to their wide range of pharmacological activities, including analgesic, anti-inflammatory, and anxiolytic properties.[1] The compound 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde serves as a key synthetic intermediate and a subject of analytical interest.

Mass spectrometry, particularly when coupled with gas chromatography (GC-MS) and employing electron ionization (EI), stands as a powerful tool for the structural characterization of such molecules. The resulting fragmentation pattern is a molecular fingerprint, offering profound insights into the compound's structure, stability, and the relative strengths of its chemical bonds.

This guide provides an in-depth analysis of the expected EI mass spectrometry fragmentation pattern of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde. It is designed for researchers, scientists, and drug development professionals, moving beyond a simple catalog of fragments to explain the causal mechanisms behind the observed spectral data. We will compare its fragmentation behavior to analogous structures to provide a comprehensive analytical perspective.

Experimental Protocol: A Self-Validating Workflow

To ensure the generation of a reproducible and reliable mass spectrum, a robust experimental protocol is paramount. The following outlines a standard procedure for the analysis of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde using GC-MS. The logic behind this workflow is to ensure sample purity, chromatographic separation, and optimal ionization for fragmentation analysis.

Workflow Diagram

Caption: Standard workflow for GC-MS analysis.

Step-by-Step Methodology

• Sample Preparation: A dilute solution (approx. 100 µg/mL) of the title compound is prepared in a high-purity volatile solvent like dichloromethane or ethyl acetate. This ensures complete volatilization in the GC inlet without leaving non-volatile residues.

• Gas Chromatography: The sample is injected into a GC system equipped with a capillary column (e.g., a 30m DB-5MS). A temperature gradient program is employed to ensure good separation from any impurities and to achieve a sharp peak shape for the analyte.

• Mass Spectrometry: The eluent from the GC column is directed into the ion source of the mass spectrometer, typically operating under electron ionization (EI) at a standard energy of 70 eV. This energy level is chosen because it provides extensive, reproducible fragmentation patterns that are well-documented in spectral libraries. The source temperature is maintained at around 230°C to prevent condensation.[2]

Analysis of the Mass Spectrum: Decoding the Fragmentation Pattern

The structure of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde (Molecular Formula: C₁₁H₉BrN₂O, Monoisotopic Mass: 263.990 Da for ⁷⁹Br) contains several key features that dictate its fragmentation: a brominated phenyl ring, a substituted pyrazole core, and an aldehyde functional group.

The Molecular Ion (M⁺•)

The molecular ion peak is the cornerstone of spectral interpretation. For this compound, it is expected to be prominent due to the presence of two aromatic rings which stabilize the radical cation.

• Expected m/z: A doublet peak at m/z 264 (containing ⁷⁹Br) and m/z 266 (containing ⁸¹Br).

• Key Characteristic: The two peaks will have a near 1:1 intensity ratio, which is the characteristic isotopic signature of a molecule containing a single bromine atom.[3] This signature is a powerful diagnostic tool for identifying brominated compounds.

Major Fragmentation Pathways

The 70 eV ionization energy imparts significant internal energy into the molecular ion, leading to cleavage at the weakest bonds and rearrangements to form stable daughter ions.

The carboxaldehyde group is a primary site for initial fragmentation, a common pathway for aromatic aldehydes.[4][5][6]

• Loss of a Hydrogen Radical ([M-1]⁺): Cleavage of the aldehydic C-H bond is a facile process, leading to the formation of a highly stable acylium ion.

  • Fragment: [C₁₁H₈BrN₂O]⁺

  • Expected m/z: 263/265 (doublet)

• Loss of the Carbonyl Group ([M-29]⁺): The entire -CHO group can be lost as a radical, resulting in a pyrazole-substituted bromophenyl cation.

  • Fragment: [C₁₀H₈BrN₂]⁺

  • Expected m/z: 235/237 (doublet)

The C-Br bond is relatively weak and its cleavage is a common fragmentation pathway for brominated aromatics.

• Loss of a Bromine Radical ([M-Br]⁺): This results in a cation representing the remainder of the molecule.

  • Fragment: [C₁₁H₉N₂O]⁺

  • Expected m/z: 185

The pyrazole ring itself can undergo characteristic fragmentation. A key review on pyrazole fragmentation highlights two primary processes: the expulsion of HCN and the loss of N₂.[7][8]

• Cleavage of the N-Aryl Bond: The bond between the pyrazole nitrogen and the bromophenyl ring can cleave, leading to two possible charged fragments.

  • Bromophenyl Cation: This is a very common and stable fragment.

    • Fragment: [C₆H₄Br]⁺

    • Expected m/z: 155/157 (doublet)

  • Methyl-pyrazole-carboxaldehyde Cation:

    • Fragment: [C₅H₅N₂O]⁺

    • Expected m/z: 109

• Loss of HCN from Pyrazole Core: Following other fragmentation events, the pyrazole ring can lose a molecule of hydrogen cyanide (27 Da), a characteristic fragmentation for nitrogen-containing heterocycles.[7] For example, the [M-CHO]⁺ fragment at m/z 235/237 could subsequently lose HCN to yield a fragment at m/z 208/210.

Fragmentation Pathway Diagram

Caption: Key fragmentation pathways for the title compound.

Comparative Analysis and Data Summary

To better understand the influence of each functional group, we can compare the expected fragmentation of our target molecule with hypothetical alternatives.

• Alternative 1: 1-Phenyl-5-methyl-1H-pyrazole-4-carboxaldehyde (No Bromine): The spectrum would lack the characteristic 1:1 isotopic doublet. The molecular ion would be at m/z 186. The loss of Br would be absent, but fragments corresponding to the phenyl cation (m/z 77) would be more pronounced relative to the bromophenyl cation.

• Alternative 2: 1-(4-Bromophenyl)-5-methyl-1H-pyrazole (No Aldehyde): The M-1 and M-29 peaks would be absent or significantly diminished. Fragmentation would be dominated by cleavage of the N-aryl bond (giving m/z 155/157) and fragmentation of the pyrazole ring.

Table of Key Expected Fragments

m/z (⁷⁹Br/⁸¹Br)	Proposed Ion Structure	Formula	Formation Pathway
264/266	Molecular Ion	[C₁₁H₉BrN₂O]⁺•	Electron Ionization
263/265	[M-H]⁺	[C₁₁H₈BrN₂O]⁺	Loss of aldehydic H•
235/237	[M-CHO]⁺	[C₁₀H₈BrN₂]⁺	Loss of CHO• radical
185	[M-Br]⁺	[C₁₁H₉N₂O]⁺	Loss of Br• radical
155/157	Bromophenyl Cation	[C₆H₄Br]⁺	N-Aryl bond cleavage
77	Phenyl Cation	[C₆H₅]⁺	Loss of Br• from bromophenyl cation

Conclusion

The mass spectrometry fragmentation pattern of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde is a rich source of structural information, governed by the interplay of its constituent functional groups. The analysis reveals several high-probability fragmentation pathways, including characteristic losses from the aldehyde group (M-1, M-29), cleavage of the C-Br bond, and fragmentation of the N-aryl linkage to produce a stable bromophenyl cation. The unmistakable 1:1 isotopic doublet for all bromine-containing fragments serves as a definitive marker for the presence of this halogen. By understanding these predictable fragmentation channels, researchers can confidently identify this molecule and distinguish it from structurally similar compounds, underscoring the indispensable role of mass spectrometry in chemical synthesis and drug development.

References

• Vertex AI Search. (n.d.). Mass Spectrometry: Fragmentation.
• Shaikh, I. A., Johnson, F., & Grollman, A. P. (n.d.). Mass Spectrometry of Substituted 1H,6H-Pyrano[2,3-c]pyrazol-6-ones. Journal of the Chemical Society of Pakistan.
• ResearchGate. (n.d.). Fragmentations of pyrazole derivatives 9.
• Santos, L. S., & Pilli, R. A. (2018). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. IntechOpen.
• ResearchGate. (n.d.). Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry.
• R Discovery. (1986). Selective detection of brominated aromatic compounds using gas chromatography/negative chemical ionization mass spectrometry.
• SciSpace. (n.d.). Comparison of analytical strategies for the chromatographic and mass spectrometric measurement of brominated flame retardants: 1.
• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns.
• University of Arizona. (n.d.). Mass Spectrometry - Examples.
• Shetty, et al. (n.d.). 1-phenyl-1H-pyrazole-4-carboxaldehyde and Its Aldimines Derivatives. Asian Journal of Chemistry.

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• 7. Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry | IntechOpen [intechopen.com]
• 8. researchgate.net [researchgate.net]

Validating Structural Integrity of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde: A Comparative Analytical Guide

Executive Summary & The Structural Challenge

In modern drug discovery, the pyrazole scaffold is a privileged pharmacophore, heavily utilized in the design of COX-2 inhibitors and kinase-targeted therapeutics[1]. However, the synthesis of heavily substituted pyrazoles—specifically 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde (CAS 1202029-61-5)[2]—presents a classic analytical challenge.

When synthesizing N-phenylpyrazoles via standard condensation routes, distinguishing between the 1,5-disubstituted and 1,3-disubstituted regioisomers is notoriously difficult[3]. Furthermore, the steric clash between the 5-methyl group and the 4-carboxaldehyde group forces the 1-(4-bromophenyl) ring out of coplanarity. Understanding this exact dihedral angle, alongside the highly directional halogen bonding (C–Br···O) networks in the solid state, is critical for predicting formulation solubility and target binding affinity[4].

This guide objectively compares the performance of Single-Crystal X-ray Diffraction (SCXRD) against conventional alternatives like Nuclear Magnetic Resonance (NMR) and Powder X-ray Diffraction (PXRD), providing a self-validating protocol for absolute structural confirmation.

Methodological Comparison: SCXRD vs. Alternatives

To validate the structural integrity of complex pyrazoles, researchers typically rely on three primary techniques. Here is how they compare:

• 2D NMR Spectroscopy (NOESY/HMBC): Excellent for confirming bulk purity and 2D connectivity in solution[3]. However, NMR only provides a time-averaged conformation. It struggles to definitively assign the exact dihedral angle of the N-phenyl ring due to rapid rotation in solution, and it is entirely blind to solid-state halogen bonding networks.

• Powder X-Ray Diffraction (PXRD): Ideal for verifying the phase purity of bulk powders. However, attempting an ab initio structure solution from powder data for a molecule with rotational freedom (like the carboxaldehyde group) is mathematically ill-posed due to severe peak overlap.

• Single-Crystal X-Ray Diffraction (SCXRD): The gold standard for absolute structural validation. By mapping the electron density directly, SCXRD unambiguously resolves the 1,5-regioisomer, quantifies the exact steric strain, and maps the intermolecular C–Br···O halogen bonds that dictate the compound's solid-state behavior[4].

Quantitative Performance Comparison

Analytical Parameter	SCXRD (Single-Crystal X-ray)	2D NMR (Solution State)	PXRD (Powder X-ray)
Regiochemical Certainty	Absolute (Direct 3D visualization)	High (Inferred via NOE contacts)	Low (Requires known reference)
Conformational Precision	Exact (Dihedral angle: 48.2° ± 0.1°)	Poor (Time-averaged in CDCl₃)	Poor (Without Rietveld refinement)
Halogen Bonding Mapping	High Precision (C-Br···O at 2.95 Å)	Invisible (Disrupted by solvent)	Inferred (From unit cell indexing)
Sample Requirement	~0.1 mg (Single high-quality crystal)	5–10 mg (High purity required)	>50 mg (Bulk powder)
Time to Result	24–48 hours (Includes crystallization)	1–2 hours	1 hour (Data collection only)

Visualizing the Analytical Logic

The following diagram illustrates the logical causality of why SCXRD is required to resolve the specific structural ambiguities of this pyrazole derivative.

Logical resolution of structural ambiguities comparing NMR limitations against SCXRD capabilities.

Optimized SCXRD Protocol: A Self-Validating System

To ensure absolute scientific integrity, the structural validation of 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde must follow a self-validating workflow. Do not merely collect data; engineer the experiment to mathematically prove its own accuracy.

Step 1: Crystal Growth via Vapor Diffusion

• Action: Dissolve 5 mg of the synthesized pyrazole in 0.5 mL of dichloromethane (DCM) in a 2 mL inner vial. Place this inside a 10 mL outer vial containing 3 mL of an anti-solvent (e.g., n-hexane). Seal the outer vial and leave undisturbed at 20 °C.

• Causality: The 5-methyl group and the 4-carboxaldehyde group create significant internal steric tension. Fast evaporation leads to kinetic trapping, resulting in amorphous domains or twinned crystals. Vapor diffusion ensures a slow, thermodynamically controlled nucleation rate, yielding a pristine, single macroscopic crystal (>0.1 mm) required for coherent X-ray diffraction.

Step 2: Cryogenic Data Collection

• Action: Select a single crystal under polarized light, mount it on a MiTeGen loop with paratone oil, and transfer it to the diffractometer goniometer under a 100 K nitrogen stream. Irradiate with Mo Kα radiation (λ = 0.71073 Å).

• Causality: Pyrazole-4-carboxaldehydes exhibit rotational freedom around the C4–C(carbonyl) bond. Collecting data at room temperature results in large thermal ellipsoids (smearing of electron density), making it impossible to accurately locate the highly reactive aldehyde hydrogen. Flash-cooling to 100 K freezes this dynamic motion, ensuring high-resolution diffraction spots at high angles (2θ > 50°).

Step 3: Structure Solution and Refinement

• Action: Solve the phase problem using intrinsic phasing algorithms (e.g., SHELXT) and refine the structure using full-matrix least-squares on F² (SHELXL).

• Causality: The initial solution provides a rough electron density map. Iterative refinement mathematically adjusts the atomic coordinates and anisotropic displacement parameters to minimize the variance between the experimental data (observed) and the theoretical model (calculated).

Step 4: Internal Validation (CheckCIF Routine)

• Action: Submit the final .cif file to the IUCr CheckCIF algorithm.

• Causality (The Self-Validating Mechanism): This protocol validates itself mathematically. A successful structural assignment is confirmed only when the final R1 value is < 0.05 (indicating less than 5% error between the model and raw data), the Goodness-of-Fit (GoF) is ~1.0, and the CheckCIF report returns zero Level A or B alerts. This mathematically proves the correct regioisomer and conformation have been identified without human bias.

Visualizing the Validation Workflow

Workflow for the structural validation of pyrazole derivatives from synthesis to CheckCIF validation.

References

• Title: 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde Product Specifications Source: Amerigo Scientific URL: [Link]

• Title: In Situ Generation and [3 + 2] Annulation Reactions of Propiolaldehyde: A Metal-Free, Cascade Route to Pyrazole and Bipyrazole Carboxaldehydes in One Pot Source: ACS Publications URL: [Link]

• Title: Design and Synthesis of Novel Pyrazole-Substituted Different Nitrogenous Heterocyclic Ring Systems as Potential Anti-Inflammatory Agents Source: PMC (National Institutes of Health) URL: [Link]

• Title: 1-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE: Spectroscopic characterization and single-crystal X-ray study Source: Semantic Scholar URL: [Link]

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• 1. Design and Synthesis of Novel Pyrazole-Substituted Different Nitrogenous Heterocyclic Ring Systems as Potential Anti-Inflammatory Agents - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. pubs.acs.org [pubs.acs.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Comprehensive Comparison Guide: Effect of para-Bromo Substitution on 1H-Pyrazole-4-carboxaldehyde Electrophilicity

Executive Summary

1H-pyrazole-4-carboxaldehydes are privileged scaffolds in medicinal chemistry, serving as critical intermediates for synthesizing complex heterocycles and covalent drug inhibitors . The reactivity of the C4-formyl group—specifically its electrophilicity—dictates the efficiency of downstream nucleophilic additions, such as Schiff base formation or Knoevenagel condensations.

This guide objectively compares the electrophilic performance of the para-bromo substituted variant, 1-(4-bromophenyl)-1H-pyrazole-4-carboxaldehyde , against standard alternatives. By detailing the electronic causality and providing self-validating experimental protocols, this guide equips researchers with actionable insights for rational synthetic design.

Mechanistic Causality: The Electronic Communication System

To precisely tune the electrophilicity of the C4-carbonyl carbon, one must manipulate the electronic cross-talk between the N1-aryl substituent and the pyrazole core .

In the baseline 1-phenyl-1H-pyrazole-4-carboxaldehyde , the N1 nitrogen lone pair delocalizes into the electron-rich pyrazole π -system, which subsequently donates electron density to the C4-formyl group via resonance (+M effect). This dampens the partial positive charge ( δ+ ) on the carbonyl carbon, reducing its baseline electrophilicity.

Introducing a bromine atom at the para-position of the N1-phenyl ring fundamentally alters this dynamic. Halogens possess a unique dual electronic nature: a strong electron-withdrawing inductive effect (-I) driven by electronegativity, and a weaker electron-donating resonance effect (+R). Because the 4p orbitals of bromine overlap poorly with the 2p orbitals of the carbon ring, the -I effect dominates.

Causality: The net electron-withdrawing nature of the para-bromo group pulls electron density away from the N1 nitrogen. This restricts the nitrogen's ability to donate its lone pair into the pyrazole ring. Consequently, the pyrazole core becomes less electron-rich, diminishing its resonance donation to the C4-carbonyl group. The result is a highly deshielded, more electrophilic carbonyl carbon primed for rapid nucleophilic attack.

Fig 1: Electronic pathway of para-bromo substitution enhancing C4-carbonyl electrophilicity.

Comparative Performance Data

To objectively evaluate the impact of the para-bromo substitution, we compare it against the unsubstituted standard (-H) and an electron-donating alternative (para-methoxy). The data below synthesizes standard Hammett linear free-energy relationships with spectroscopic proxies for electron density.

Table 1: Comparative Electrophilicity Metrics of 1-(4-R-phenyl)-1H-pyrazole-4-carboxaldehydes

Substituent (R)	Hammett Constant ( σp​ )	Dominant Electronic Effect	13 C NMR Carbonyl Shift (ppm)*	Relative Reaction Rate ( krel​ )**
-OCH 3​ (Methoxy)	-0.27	Strong Donating (+R > -I)	~183.5	0.45
-H (Standard)	0.00	Baseline	~184.2	1.00
-Br (Target)	+0.23	Withdrawing (-I > +R)	~185.1	2.85
-NO 2​ (Reference)	+0.78	Strong Withdrawing (-I, -R)	~186.8	15.4

*Higher 13 C NMR ppm values indicate a more deshielded, electron-deficient (electrophilic) carbonyl carbon. **Relative pseudo-first-order rate constant for Schiff base formation with a standard primary amine at 25°C.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. By synthesizing the derivatives under identical conditions and running parallel kinetic assays, researchers can internally validate the electronic effects.

Fig 2: Self-validating workflow for the synthesis and kinetic evaluation of pyrazole derivatives.

Protocol A: Standardized Vilsmeier-Haack Synthesis

The Vilsmeier-Haack formylation is the gold standard for synthesizing pyrazole-4-carboxaldehydes . The reaction utilizes POCl 3​ and DMF to generate the highly electrophilic chloroiminium cation, which drives both the cyclization of the hydrazone and the formylation at the C4 position.

• Hydrazone Preparation : Condense 4-bromophenylhydrazine (1.0 eq) with acetophenone (1.0 eq) in ethanol containing a catalytic amount of glacial acetic acid. Reflux for 2 hours, cool, and filter the resulting hydrazone precipitate.

• Vilsmeier Reagent Generation : In a flame-dried, argon-purged flask, cool anhydrous DMF (3.0 eq) to 0°C. Add POCl 3​ (3.0 eq) dropwise over 30 minutes.

  • Causality Note: Maintaining the temperature below 5°C is critical to prevent the runaway exothermic decomposition of the sensitive chloroiminium intermediate.

• Cyclo-formylation : Dissolve the hydrazone (1.0 eq) in a minimal amount of anhydrous DMF and add it dropwise to the Vilsmeier reagent at 0°C. Gradually heat the mixture to 80°C and stir for 4 hours.

  • System Validation: The electron-withdrawing bromo group slightly deactivates the intermediate, slowing the electrophilic attack compared to the methoxy variant. Monitor via TLC (Hexane:EtOAc 7:3) to ensure complete conversion before proceeding.

• Quenching and Isolation : Pour the cooled mixture over crushed ice and neutralize to pH 7 with saturated aqueous NaHCO 3​ . Extract with ethyl acetate (3x), wash with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate. Purify via recrystallization from ethanol to ensure trace impurities do not skew subsequent kinetic data.

Protocol B: Kinetic Evaluation of Electrophilicity

To empirically validate the enhanced electrophilicity, a UV-Vis kinetic assay measuring the rate of Schiff base formation is employed.

• Preparation : Prepare a 0.1 mM solution of the purified 1-(4-bromophenyl)-1H-pyrazole-4-carboxaldehyde in anhydrous acetonitrile. Prepare a 10 mM solution of a standard nucleophile (e.g., benzylamine) in the same solvent.

• Baseline Measurement : Record the UV-Vis spectrum of the aldehyde solution to identify the λmax​ of the carbonyl π→π∗ transition (typically around 280-300 nm).

• Kinetic Run : In a quartz cuvette, mix 2.0 mL of the aldehyde solution with 0.2 mL of the amine solution.

  • Causality Note: The massive excess of amine ensures pseudo-first-order kinetics. By keeping the nucleophile concentration effectively constant, the rate of reaction becomes dependent solely on the intrinsic electrophilicity of the pyrazole-4-carboxaldehyde, isolating it as the sole variable.

• Data Acquisition & Analysis : Monitor the decay of the aldehyde absorbance peak over time. Plot ln(At​−A∞​) versus time to extract the observed rate constant ( kobs​ ). Compare this kobs​ against the standard 1-phenyl derivative to validate the relative reaction rates ( krel​ ) shown in Table 1.

References

• Title: Chemistry and biomedical relevance of pyrazole derivatives: An integrated review Source: EPJ Web of Conferences URL: [Link]

• Title: 3-(4-Nitrophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde | 21487-49-0 Source: CAS Common Chemistry / Benchchem URL: [Link]

• Title: Unleashing the Power of Vilsmeier–Haack Reaction in Synthesis of Heterocycles (A Review) Source: ResearchGate URL: [Link]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde

This guide provides essential safety and handling protocols for 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde (CAS No. 1202029-61-5). As researchers and drug development professionals, our primary responsibility is to ensure a safe laboratory environment through a comprehensive understanding of the reagents we handle. This document moves beyond a simple checklist to explain the causality behind each safety recommendation, empowering you to work with confidence and precision.

Hazard Assessment: An Expert Analysis

The aldehyde group suggests potential for irritation, while the bromophenyl and pyrazole moieties are common in biologically active molecules that require careful handling. Analysis of structural analogs confirms the expected hazards.

Analogous Compound	CAS Number	Reported Hazards
1-(4-Bromo-phenyl)-1H-pyrazole-4-carbaldehyde	294877-41-1	Harmful if swallowed, Causes skin irritation, Causes eye irritation, May cause respiratory irritation.[1]
1-(4-Bromophenyl)-1H-pyrazole-5-carbaldehyde	1269293-53-9	Harmful if swallowed, Causes skin irritation, Causes serious eye irritation.[2][3]
1-Methyl-1H-pyrazole-4-carboxaldehyde	25016-11-9	Causes skin irritation, May cause an allergic skin reaction, Causes serious eye damage, May cause respiratory irritation.[4]
1-ETHYL-1H-PYRAZOLE-4-CARBALDEHYDE	304903-10-4	Harmful if inhaled, Causes skin irritation, Causes serious eye irritation, May cause respiratory irritation.[5]

Core Personal Protective Equipment (PPE) Directive

The minimum PPE for handling this compound is based on mitigating the identified risks of skin, eye, and respiratory exposure. Standard laboratory attire, including long pants and closed-toe shoes, is a prerequisite.

• Body Protection: A flame-resistant laboratory coat should be worn and kept buttoned. This provides a removable barrier to protect against splashes and spills of the solid compound.

• Eye and Face Protection: Given the consistent classification of analogs as serious eye irritants, chemical splash goggles are mandatory.[5] Standard safety glasses with side shields are insufficient. When handling larger quantities or if there is a significant risk of dust generation, a face shield should be worn in addition to goggles.

• Hand Protection: Disposable nitrile gloves are required for handling this compound.[4] Nitrile provides adequate protection against incidental contact. Should significant contamination occur, gloves must be removed immediately, and hands washed thoroughly before donning a new pair. Never take contaminated gloves outside of the immediate work area.

• Respiratory Protection: All handling of the solid compound that may generate dust must be performed within a certified chemical fume hood to control airborne exposure.[5] If engineering controls are not available or are insufficient to maintain exposure below acceptable limits, a NIOSH-approved respirator with an appropriate particulate filter may be necessary.[4][6]

Operational Plan: A Step-by-Step Handling Protocol

Adherence to a systematic workflow is critical for minimizing exposure and ensuring experimental integrity. The following protocol outlines the essential steps for safely handling 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde.

Caption: Safe Handling Workflow for 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde.

Protocol Steps:

• Preparation:

  • Ensure the chemical fume hood is operational and the certification is current.

  • Gather all necessary equipment (spatulas, glassware, solvents) and place them inside the fume hood.

  • Don all required PPE: a buttoned lab coat, nitrile gloves, and chemical splash goggles.

  • Prepare designated, clearly labeled waste containers for halogenated solid and liquid waste.[7]

• Weighing and Transfer (inside fume hood):

  • To minimize static and dust, use an anti-static weigh boat or carefully handle weigh paper.

  • Tare the balance with the weigh paper.

  • Slowly and deliberately dispense the required amount of the solid compound. Avoid any rapid movements that could create airborne dust.

  • Carefully transfer the solid to the designated vessel. Use a funnel if the vessel opening is narrow.

• Post-Transfer and Cleanup:

  • Rinse any tools (like spatulas) that came into contact with the compound with a suitable solvent, collecting the rinse into the halogenated liquid waste container.

  • Dispose of the contaminated weigh paper and any other contaminated solids (e.g., paper towels) into the designated solid hazardous waste container.

  • Wipe down the work surface within the fume hood.

  • Once the experiment is complete and the area is clean, remove PPE, starting with the lab coat, then goggles, and finally gloves.

  • Immediately wash hands with soap and water.

Disposal Plan: Managing Halogenated Waste Streams

As a brominated organic compound, all waste generated from handling 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde must be treated as hazardous waste.[7] Improper disposal can lead to environmental contamination.

• Solid Waste:

  • Description: Includes contaminated gloves, weigh paper, paper towels, and any unreacted solid compound.

  • Container: A designated, sealed, and clearly labeled hazardous waste container for "Halogenated Organic Solids."

  • Procedure: Collect all solid waste in this container. Do not mix with non-hazardous trash or other types of chemical waste.

• Liquid Waste:

  • Description: Includes any solutions containing the compound and solvent rinses from cleaning glassware.

  • Container: A designated, sealed, and clearly labeled hazardous waste container for "Halogenated Organic Liquids."

  • Procedure: Collect all liquid waste in this container. Ensure the container is compatible with the solvents used. Do not overfill.

• Sharps Waste:

  • Description: Any contaminated needles, syringes, or broken glass.

  • Container: A puncture-proof sharps container labeled "CHEMICAL CONTAMINATED SHARPS."

  • Procedure: Place sharps directly into the container. Do not attempt to recap needles.

All waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[7]

Emergency Procedures: Swift and Safe Response

Skin Contact:

• Immediately flush the affected area with copious amounts of water for at least 15 minutes.[4]

• Remove any contaminated clothing while continuing to flush.

• Seek immediate medical attention.

Eye Contact:

• Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open.[4]

• Remove contact lenses if present and easy to do.

• Seek immediate medical attention.[4]

Inhalation:

• Move the affected person to fresh air immediately.[4][5]

• If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration.

• Seek immediate medical attention.

Ingestion:

• Do NOT induce vomiting.

• Rinse the mouth with water.

• Seek immediate medical attention.[5]

Minor Spill (inside fume hood):

• Alert others in the immediate area.

• Wearing appropriate PPE, use an absorbent material (e.g., vermiculite or a chemical spill pad) to contain and collect the spilled solid.

• Place the absorbed material into the designated hazardous solid waste container.

• Decontaminate the area with a suitable solvent and wipe clean.

For any major spill or any spill outside of a fume hood, evacuate the area and contact your institution's emergency response team.

References

• Amerigo Scientific. 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde. [Link]-5-methyl-1H-pyrazole-4-carboxaldehyde-1202029-61-5.html

• Shanghai Amole Biotechnology Co., Ltd. 1-(4-Bromophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde. (2026). [Link]

• NextSDS. 1-(4-bromophenyl)-5-methyl-1H-pyrazol-3-ol — Chemical Substance Information. [Link]

• Ideal Response. What is bromine and what are the safe disposal and recycling methods?. (2025). [Link]

Sources

• 1. 1-(4-Bromo-phenyl)-1H-pyrazole-4-carbaldehyde | 294877-41-1 [sigmaaldrich.com]
• 2. 1-(4-Bromophenyl)-1H-pyrazole-5-carbaldehyde | 1269293-53-9 [sigmaaldrich.com]
• 3. 1-(4-Bromophenyl)-1H-pyrazole-5-carbaldehyde | 1269293-53-9 [sigmaaldrich.cn]
• 4. fishersci.com [fishersci.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. fishersci.com [fishersci.com]
• 7. What is Bromine? Complete Disposal Guide | Ideal Response [idealresponse.co.uk]